Xylenol Blue

• CAS: 125-31-5

Core Science & Biosynthesis

Xylenol Blue: A Comprehensive Technical Guide to its Application as a pH Indicator

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of Xylenol Blue, a versatile pH indicator employed in a multitude of scientific and research applications. This document will detail its pH-dependent color transitions, provide comprehensive experimental protocols for its preparation and use, and elucidate the chemical mechanism underlying its function as a reliable acid-base indicator.

Core Properties and pH Indicator Ranges

Xylenol Blue is a sulfonephthalein dye characterized by its two distinct and useful pH ranges for acid-base titrations and pH estimations.[1][2] This dual-range capability allows for its application across a broader spectrum of chemical analyses compared to single-range indicators.

Quantitative Data Summary

The pH ranges and corresponding color changes of Xylenol Blue are summarized in the table below for clear and easy comparison.

pH Range (Acidic)	Color Change (Acidic)	pH Range (Alkaline)	Color Change (Alkaline)
1.2 - 2.8[1][2]	Red to Yellow[1]	8.0 - 9.6	Yellow to Blue/Violet

Mechanism of Color Change

The vibrant color changes of Xylenol Blue, like other sulfonephthalein indicators, are a direct result of pH-induced alterations in its molecular structure. These structural modifications, specifically through protonation and deprotonation, affect the electronic conjugation of the molecule, thereby changing the wavelengths of light it absorbs and reflects, which is perceived as a change in color.

In highly acidic conditions (pH < 1.2), the molecule is in its protonated, sultone form, which appears red. As the pH increases into the 1.2 to 2.8 range, the first deprotonation occurs, leading to a structural rearrangement to a yellow-colored, quinoid form. This form persists through the neutral pH range. As the solution becomes alkaline (pH > 8.0), a second deprotonation event takes place, resulting in a dianionic quinoid structure that exhibits a blue or violet color.

Caption: Logical flow of Xylenol Blue color changes with increasing pH.

Experimental Protocols

The following sections provide detailed methodologies for the preparation of a Xylenol Blue indicator solution and a standardized workflow for the determination of a solution's pH.

Preparation of 0.1% (w/v) Xylenol Blue Indicator Solution

This protocol outlines two common methods for the preparation of a 0.1% (w/v) Xylenol Blue indicator solution.

Method 1: Ethanolic Solution

• Weighing: Accurately weigh 0.1 g of Xylenol Blue powder using an analytical balance.

• Dissolution: Transfer the powder to a 100 mL volumetric flask. Add approximately 50 mL of 95% ethanol (B145695) and swirl to dissolve the solid. Gentle warming in a water bath may be used to facilitate dissolution.

• Dilution: Once the solid is completely dissolved, dilute the solution to the 100 mL mark with 95% ethanol.

• Mixing and Storage: Stopper the flask and invert it several times to ensure homogeneity. Store the solution in a tightly sealed, clearly labeled bottle, away from direct sunlight.

Method 2: Aqueous Solution (Sodium Salt)

• Weighing: Accurately weigh 0.04 g of Xylenol Blue powder.

• Initial Dissolution: In a 100 mL volumetric flask, add 0.98 mL of 0.1 M sodium hydroxide (B78521) solution. Add the weighed Xylenol Blue and swirl to dissolve. This step converts the acidic indicator to its more water-soluble sodium salt.

• Dilution: Once dissolved, dilute the solution to the 100 mL mark with deionized or distilled water.

• Mixing and Storage: Stopper and invert the flask multiple times to ensure a uniform solution. Store in a labeled, well-sealed container.

Experimental Workflow for pH Determination

This workflow describes the process of estimating the pH of a colorless, unknown solution using the prepared Xylenol Blue indicator.

Caption: Step-by-step experimental workflow for pH estimation.

Procedure:

• Sample Preparation: Place a small, measured volume (e.g., 5-10 mL) of the clear, unknown solution into a clean test tube or a well of a spot plate.

• Indicator Addition: Add 1-2 drops of the prepared Xylenol Blue indicator solution to the sample.

• Mixing: Gently swirl the container to ensure the indicator is evenly distributed throughout the solution.

• Color Observation and Interpretation:

  • Acidic Range:

    • A red color indicates a pH below 1.2.

    • A yellow color suggests a pH above 2.8.

    • An orange color signifies a pH within the transition range of 1.2 to 2.8.

  • Alkaline Range:

    • A yellow color indicates a pH below 8.0.

    • A blue or violet color suggests a pH above 9.6.

    • A greenish color points to a pH within the transition range of 8.0 to 9.6.

• Refinement with a Color Chart: For a more precise estimation of the pH within the transition ranges, the observed color can be compared against a standard pH color chart for Xylenol Blue.

This comprehensive guide provides the essential information for the effective utilization of Xylenol Blue as a pH indicator in various research and development settings. Its distinct dual-range color change, coupled with straightforward preparation and application, makes it a valuable tool for acid-base analysis.

References

• 1. Xylenol Blue indicator grade, Dye content 90 % | 125-31-5 [sigmaaldrich.com]
• 2. gspchem.com [gspchem.com]

A Comprehensive Technical Guide to Xylenol Blue

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth examination of the chemical and physical properties of Xylenol Blue, a vital sulfonephthalein dye. It serves as a technical resource, detailing its molecular structure, physicochemical characteristics, mechanism of action as a pH indicator, and its applications in scientific research and industry.

Chemical Identity and Structure

Xylenol Blue, systematically known as 4,4'-(3H-2,1-Benzoxathiol-3-ylidene)bis[2,5-dimethylphenol] S,S-dioxide, is a triphenylmethane (B1682552) dye belonging to the sulfonephthalein class.[1] Its core structure consists of a sultone ring derived from o-sulfobenzoic acid, attached to two p-xylenol moieties. This complex aromatic structure is responsible for its vibrant color changes in response to varying pH levels.

The unique chemical identifiers and molecular representations for Xylenol Blue are provided below for computational and reference purposes.

Identifier	Value
CAS Number	125-31-5[1][2][3][4]
Molecular Formula	C₂₃H₂₂O₅S
Molecular Weight	410.48 g/mol
IUPAC Name	4-[3-(4-hydroxy-2,5-dimethylphenyl)-1,1-dioxo-2,1λ⁶-benzoxathiol-3-yl]-2,5-dimethylphenol
SMILES	CC1=CC(=C(C=C1O)C)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=C(C=C(C(=C4)C)O)C
InChI	1S/C23H22O5S/c1-13-11-20(24)15(3)9-18(13)23(19-10-16(4)21(25)12-14(19)2)17-7-5-6-8-22(17)29(26,27)28-23/h5-12,24-25H,1-4H3

Physicochemical and Spectroscopic Data

Xylenol Blue is typically a dark red-brown powder. Its properties are summarized in the table below, providing key data points for laboratory applications.

Property	Value
Physical State	Powder / Solid
Appearance	Dark red-brown powder
Melting Point	212 °C (decomposes)
Solubility	Slightly soluble in water; Soluble in ethanol (B145695)
λmax (Methanol)	419 – 429 nm
λmax (0.1 N NaOH)	591 – 599 nm
First Transition Range	pH 1.2 (Red) – pH 2.8 (Yellow)
Second Transition Range	pH 8.0 (Yellow) – pH 9.6 (Blue)

Mechanism of Action as a pH Indicator

Xylenol Blue's function as a pH indicator is rooted in its ability to exist in different structural forms, each with a distinct color. As a diprotic acid, it undergoes two separate protonation/deprotonation events across the pH scale.

• Acidic Range (pH 1.2–2.8): At a very low pH (<1.2), the molecule is in its fully protonated, lactone form, which appears red. As the pH increases, the sultone ring opens, and the first phenolic proton is lost, leading to a conjugated system that absorbs light in the violet-blue range, thus appearing yellow.

• Alkaline Range (pH 8.0–9.6): The molecule remains in its yellow, singly deprotonated form in the neutral pH range. As the solution becomes more alkaline (>8.0), the second phenolic proton is abstracted. This creates a dianionic quinoidal structure with a more extended conjugated system. This change in electronic configuration shifts the molecule's light absorption to the yellow-orange region of the spectrum, causing the solution to appear blue.

The following diagram illustrates the structural transitions of Xylenol Blue that correspond to its color changes at different pH values.

Caption: pH-Dependent Structural Transitions of Xylenol Blue.

Synthesis Protocol

Xylenol Blue is synthesized via the condensation of p-xylenol with o-sulfobenzoic acid anhydride (B1165640).

Experimental Protocol: Synthesis of Xylenol Blue

• Reference: Adapted from Cohen, Biochem. J. 16, 31 (1922).

• Reagents:

  • o-Sulfobenzoic acid anhydride

  • p-Xylenol (2,5-dimethylphenol)

  • Anhydrous zinc chloride (catalyst)

• Procedure:

  • A mixture of o-sulfobenzoic acid anhydride and a molar excess of p-xylenol is prepared.

  • Anhydrous zinc chloride is added as a catalyst to facilitate the Friedel-Crafts-type acylation reaction.

  • The mixture is heated to allow the condensation reaction to proceed. The temperature and reaction time must be carefully controlled to optimize the yield and purity of the product.

  • Upon completion, the crude product is isolated.

  • Purification is typically achieved by recrystallization from a suitable solvent, such as ethanol, to yield brown crystals of Xylenol Blue.

Key Applications in Research and Development

Xylenol Blue is a versatile compound with numerous applications in both research and industrial settings.

• pH Indicator: Its primary use is as a pH indicator in acid-base titrations, offering two distinct and useful transition ranges. It is often used as a 0.02% solution for this purpose.

• Biochemical Assays: The dye serves as a colorimetric indicator in various biochemical assays, including enzyme activity studies and protein quantification. Its stability under different conditions makes it a reliable choice.

• Microbiology: It is employed in microbiological assays to monitor bacterial growth, as metabolic byproducts often lead to a change in the pH of the culture medium.

• Histology and Cytology: In medical research, Xylenol Blue is utilized as a stain in histology to enhance the visualization of cellular structures in tissue samples.

Experimental Protocol: Preparation and Use of Xylenol Blue Indicator Solution

This section details the standard procedure for preparing a Xylenol Blue indicator solution and its application in a typical acid-base titration.

6.1 Preparation of 0.1% Xylenol Blue Indicator Solution

• Materials:

  • Xylenol Blue powder (100 mg)

  • Ethanol (95% or absolute, 100 mL)

  • Volumetric flask (100 mL)

  • Magnetic stirrer and stir bar

  • Weighing balance

• Procedure:

  • Accurately weigh 100 mg of Xylenol Blue powder.

  • Transfer the powder to a 100 mL volumetric flask.

  • Add approximately 50 mL of ethanol to the flask.

  • Place a magnetic stir bar in the flask and stir the mixture until the powder is completely dissolved.

  • Once dissolved, add ethanol to the flask until the solution reaches the 100 mL calibration mark.

  • Stopper the flask and invert it several times to ensure homogeneity.

  • Store the solution in a well-sealed, labeled bottle, protected from light.

6.2 Workflow: Acid-Base Titration Using Xylenol Blue

The following diagram outlines the workflow for using the prepared indicator in the titration of a strong acid with a strong base, targeting the second transition range.

Caption: Workflow for a strong acid-strong base titration.

References

• 1. Xylenol Blue [drugfuture.com]
• 2. Xylenol Blue - CAS-Number 125-31-5 - Order from Chemodex [chemodex.com]
• 3. goldbio.com [goldbio.com]
• 4. Xylenol Blue | C23H22O5S | CID 67172 - PubChem [pubchem.ncbi.nlm.nih.gov]

Xylenol Blue CAS number and molecular weight

This technical guide provides a comprehensive overview of Xylenol Blue, a versatile dye with significant applications in research and development. The document is intended for researchers, scientists, and drug development professionals, offering detailed information on its chemical properties, experimental applications, and relevant protocols.

Core Properties of Xylenol Blue

Xylenol Blue is a sulfonephthalein dye that functions as a pH indicator.[1][2] It is characterized by its distinct color changes at two different pH ranges, making it a valuable tool in various analytical procedures.[1][3]

Data Presentation: Physicochemical Properties

The following table summarizes the key quantitative data for Xylenol Blue:

Property	Value	Reference(s)
CAS Number	125-31-5	[4]
Molecular Formula	C₂₃H₂₂O₅S
Molecular Weight	410.48 g/mol
Appearance	Dark brown to dark purple powder
Melting Point	212-214 °C (decomposes)
pH Transition Range 1	pH 1.2 (Red) to pH 2.8 (Yellow)
pH Transition Range 2	pH 8.0 (Yellow) to pH 9.6 (Blue)
Solubility	Sparingly soluble in water; soluble in ethanol (B145695) and methanol.

Experimental Protocols and Applications

Xylenol Blue's primary utility lies in its function as a pH indicator for titrations and as a stain in histological preparations. It is also used in microbial assays and to determine lipase (B570770) activity.

2.1. Preparation of Xylenol Blue Indicator Solution (0.1%)

This protocol outlines the preparation of a standard 0.1% Xylenol Blue solution for use as a pH indicator in titrations.

Experimental Workflow: Indicator Solution Preparation

Caption: Workflow for preparing a 0.1% Xylenol Blue indicator solution.

2.2. Use in Histological Staining

While not always the primary stain, Xylenol Blue can be used in various staining protocols. The term "xylene" in many protocols refers to the clearing agent, but Xylenol Blue as a dye can be incorporated. A general histological staining procedure where an indicator like Xylenol Blue might be used as a counterstain is outlined below.

Experimental Workflow: General Histological Staining

Caption: General workflow for histological staining using a counterstain.

2.3. Lipase Activity and Bacterial Growth Assays

While literature suggests Xylenol Blue can be used for determining lipase activity and in microbial assays, specific, detailed protocols directly employing Xylenol Blue for these purposes are not as readily available as for its use as a pH indicator. Often, these assays utilize other more specific chromogenic or fluorogenic substrates. Researchers wishing to explore the use of Xylenol Blue in these applications may need to develop and validate their own methods, likely based on pH changes resulting from bacterial metabolism or enzymatic reactions.

Signaling Pathway Involvement

A thorough review of the scientific literature indicates that Xylenol Blue is not known to be directly involved in any specific cellular or signaling pathways. Its primary role in a biological context is as an inert indicator of pH, a tool for measurement rather than a bioactive molecule that modulates cellular function. Therefore, a diagram of a signaling pathway involving Xylenol Blue cannot be provided. The workflows provided above illustrate the logical relationships in its primary applications.

Logical Relationship: Role of Xylenol Blue in Assays

References

• 1. Xylenol Blue indicator grade, Dye content 90 125-31-5 [sigmaaldrich.com]
• 2. newcomersupply.com [newcomersupply.com]
• 3. gspchem.com [gspchem.com]
• 4. stainsfile.com [stainsfile.com]

In-Depth Technical Guide to Xylenol Blue as an Acid-Base Indicator

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles of Xylenol Blue as an acid-base indicator. It details its chemical properties, the mechanism of its color changes, quantitative data, and experimental protocols for its application in laboratory settings.

Core Principles of Xylenol Blue

Xylenol Blue, with the chemical formula C₂₃H₂₂O₅S, is a sulfonephthalein dye that functions as a diprotic acid-base indicator. This means it can donate two protons and consequently exhibits two distinct pH transition ranges, making it a versatile tool for pH determination in both acidic and alkaline environments.[1] Its utility spans various scientific applications, including titrations, microbial assays, and determining bacterial growth.[1]

The fundamental principle behind its function as a pH indicator lies in the structural changes the molecule undergoes upon protonation and deprotonation. These changes in the electronic configuration of the molecule alter its light absorption properties, resulting in the observed color changes.

Mechanism of Color Change

As a sulfonephthalein dye, the color transitions of Xylenol Blue are governed by the opening and closing of a lactone ring and the subsequent resonance structures of the quinoid and sultone forms. The molecule exists in three primary forms, each with a characteristic color:

• Red Form (Acidic): At a pH below 1.2, Xylenol Blue is in its fully protonated, diprotic acid form (H₂In). In this state, the central carbon is part of a lactone ring structure.

• Yellow Form (Intermediate): In the pH range of 2.8 to 8.0, the molecule loses one proton to form the monoprotic species (HIn⁻). This transition involves the opening of the lactone ring to form a resonance-stabilized quinoid structure, which appears yellow.

• Blue Form (Alkaline): Above a pH of 9.6, the second proton is lost, resulting in the fully deprotonated dianionic form (In²⁻). This form also has a quinoid structure, but the deprotonation of the second hydroxyl group leads to a shift in the absorption spectrum, causing the solution to appear blue.

The equilibrium between these forms is what dictates the color of the solution at a given pH. The two transition ranges are:

• pH 1.2 - 2.8: Red to Yellow

• pH 8.0 - 9.6: Yellow to Blue

Quantitative Data

The spectral properties of Xylenol Blue are directly linked to its different structural forms. The following table summarizes the key quantitative data for this indicator.

Property	Value	Reference
Molecular Formula	C₂₃H₂₂O₅S
Molecular Weight	410.48 g/mol
CAS Number	125-31-5
First pH Transition Range	1.2 - 2.8
Second pH Transition Range	8.0 - 9.6
Color in Acidic Range (pH < 1.2)	Red
Color in Intermediate Range (pH 2.8 - 8.0)	Yellow
Color in Alkaline Range (pH > 9.6)	Blue
λmax (Yellow Form, in Methanol)	419 - 429 nm
λmax (Blue Form, in 0.1 N NaOH)	591 - 599 nm

Experimental Protocols

Preparation of Xylenol Blue Indicator Solution

A standard 0.1% indicator solution can be prepared as follows:

Materials:

• Xylenol Blue powder

• 95% Ethanol (B145695)

• Distilled or deionized water

• 0.1 M Sodium Hydroxide (optional)

• 100 mL volumetric flask

• Beaker

• Stirring rod

Procedure 1 (Ethanol-based):

• Weigh out 0.1 g of Xylenol Blue powder.

• Transfer the powder to a 100 mL beaker.

• Add 50 mL of 95% ethanol and stir until the powder is completely dissolved.

• Transfer the solution to a 100 mL volumetric flask.

• Rinse the beaker with a small amount of 95% ethanol and add the rinsing to the volumetric flask.

• Bring the final volume to 100 mL with 95% ethanol.

Procedure 2 (Aqueous, with NaOH):

• Weigh out 0.04 g of Xylenol Blue powder.

• In a beaker, dissolve the powder in 0.98 mL of 0.1 M Sodium Hydroxide.

• Once dissolved, quantitatively transfer the solution to a 100 mL volumetric flask.

• Dilute to the mark with distilled or deionized water.

Protocol for Titration of a Weak Acid (Acetic Acid) with a Strong Base (NaOH) using Xylenol Blue

This protocol outlines the use of Xylenol Blue for the titration of a weak acid, such as acetic acid in vinegar, with a strong base like sodium hydroxide. Given that the equivalence point for this titration is above pH 7, the second transition range of Xylenol Blue (yellow to blue) is suitable.

Materials:

• Standardized ~0.1 M Sodium Hydroxide (NaOH) solution

• Vinegar sample (containing acetic acid)

• Xylenol Blue indicator solution (0.1%)

• 50 mL burette

• 25 mL volumetric pipette

• 250 mL Erlenmeyer flask

• Distilled or deionized water

• Burette stand and clamp

Procedure:

• Preparation of the Burette:

  • Rinse the burette with a small amount of the standardized NaOH solution and discard the rinsing.

  • Fill the burette with the NaOH solution, ensuring no air bubbles are trapped in the tip.

  • Record the initial volume of the NaOH solution to two decimal places.

• Preparation of the Analyte:

  • Using a volumetric pipette, transfer 25.00 mL of the vinegar sample into a 250 mL Erlenmeyer flask.

  • Add approximately 50 mL of distilled or deionized water to the flask to increase the volume and make the color change more visible.

  • Add 3-4 drops of the Xylenol Blue indicator solution to the flask. The solution should turn yellow.

• Titration:

  • Slowly add the NaOH solution from the burette to the Erlenmeyer flask while continuously swirling the flask to ensure thorough mixing.

  • As the endpoint is approached, the blue color will start to appear where the NaOH is added and then disappear upon swirling.

  • Continue adding the NaOH drop by drop until a single drop causes a persistent color change from yellow to blue. This is the endpoint of the titration.

  • Record the final volume of the NaOH solution in the burette to two decimal places.

• Calculations:

  • Calculate the volume of NaOH used by subtracting the initial volume from the final volume.

  • Use the molarity of the NaOH solution and the volume used to calculate the moles of NaOH.

  • Based on the 1:1 stoichiometry of the reaction between acetic acid and NaOH, the moles of acetic acid are equal to the moles of NaOH at the equivalence point.

  • Calculate the molarity of the acetic acid in the vinegar sample by dividing the moles of acetic acid by the initial volume of the vinegar sample.

Mandatory Visualizations

Signaling Pathway of Xylenol Blue Color Change

Caption: pH-dependent equilibrium and structural forms of Xylenol Blue.

Experimental Workflow for Acid-Base Titration

Caption: Workflow for the titration of acetic acid with NaOH using Xylenol Blue.

References

• 1. gspchem.com [gspchem.com]

An In-depth Technical Guide to p-Xylenolsulfonephthalein: Synthesis and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

p-Xylenolsulfonephthalein, commonly known as Xylenol Blue, is a triphenylmethane (B1682552) dye widely utilized as a pH indicator in various scientific and industrial applications. Its distinct color transitions at two different pH ranges make it a versatile tool for monitoring acidity and alkalinity. This technical guide provides a comprehensive overview of the synthesis and physicochemical properties of p-Xylenolsulfonephthalein, including detailed experimental protocols and structured data for easy reference.

Introduction

p-Xylenolsulfonephthalein (Xylenol Blue) belongs to the family of sulfonephthalein dyes, which are known for their pH-indicating properties. It is structurally characterized by a sultone ring and two p-xylenol moieties. The molecule exhibits two useful pH ranges for color change: from red to yellow in acidic conditions (pH 1.2 to 2.8) and from yellow to blue in alkaline conditions (pH 8.0 to 9.6).[1] This dual-range property makes it a valuable indicator in various chemical titrations and biological assays. This guide will delve into the synthesis of this important compound and detail its key physicochemical properties.

Physicochemical Properties

p-Xylenolsulfonephthalein is a dark brown crystalline powder.[2] A summary of its key quantitative properties is presented in Table 1.

Property	Value	Reference
Chemical Formula	C₂₃H₂₂O₅S	[3]
Molecular Weight	410.49 g/mol	[2]
CAS Number	125-31-5
Melting Point	212 °C (decomposes)
Appearance	Dark brown powder
pH Transition Range 1	pH 1.2 (Red) to 2.8 (Yellow)
pH Transition Range 2	pH 8.0 (Yellow) to 9.6 (Blue)
Solubility	Soluble in 95% Methanol (0.1%)
Absorption Maximum (in Methanol)	419 – 429 nm
Absorption Maximum (in 0.1 N NaOH)	591 – 599 nm

Synthesis of p-Xylenolsulfonephthalein

The synthesis of p-Xylenolsulfonephthalein is typically achieved through the condensation of p-xylenol with o-sulfobenzoic acid anhydride (B1165640). This electrophilic substitution reaction is a common method for the preparation of sulfonephthalein dyes.

Synthesis Pathway

The synthesis involves the reaction of two equivalents of p-xylenol with one equivalent of o-sulfobenzoic acid anhydride in the presence of a condensing agent.

References

• 1. US4408058A - Preparation of ortho-sulfobenzoic acid anhydride by catalyzed thermolysis - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

Xylenol Blue solubility in water and ethanol

An In-depth Technical Guide on the Solubility of Xylenol Blue in Water and Ethanol (B145695)

For researchers, scientists, and professionals in drug development, a precise understanding of the physicochemical properties of chemical compounds is paramount. Xylenol Blue, a member of the sulfonephthalein dye family, is widely utilized as a pH indicator in various analytical and biological applications. Its solubility in common solvents such as water and ethanol is a critical parameter for the formulation of indicator solutions and for its application in diverse experimental settings. This technical guide provides a comprehensive overview of the solubility of Xylenol Blue, methods for its determination, and a workflow for solubility testing.

Quantitative Solubility Data

The solubility of Xylenol Blue is most often described qualitatively in the literature. However, based on available data for the preparation of clear solutions, the following quantitative information can be summarized. It is important to note that these values typically represent concentrations used for creating effective indicator solutions and may not reflect the saturation limit of the compound in these solvents.

Solvent	Reported Concentration for a Clear Solution	Equivalent Concentration (g/L)	Reference
Distilled Water	0.1% (w/v)	1 g/L	[1]
Ethanol	0.04% to 0.1% (w/v)	0.4 to 1 g/L	[2]
95% Methanol	0.1% (w/v)	1 g/L	[1]

Note: The data presented indicates that clear solutions can be prepared at these concentrations, implying that the solubility is at least this value. The true saturation solubility may be higher.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of Xylenol Blue in a given solvent, based on the widely accepted shake-flask method. This method is considered reliable for determining the thermodynamic solubility of a compound.

Objective: To determine the saturation concentration of Xylenol Blue in water and ethanol at a specified temperature (e.g., 25 °C).

Materials:

• Xylenol Blue powder

• Distilled or deionized water

• Absolute ethanol

• Volumetric flasks

• Erlenmeyer flasks with stoppers

• Magnetic stirrer and stir bars or an orbital shaker

• Thermostatically controlled water bath or incubator

• Analytical balance

• Spectrophotometer

• Centrifuge

• Syringe filters (e.g., 0.45 µm pore size)

• pH meter (for aqueous solutions)

Methodology:

• Preparation of a Saturated Solution:

  • Add an excess amount of Xylenol Blue powder to a series of Erlenmeyer flasks containing a known volume of the solvent (water or ethanol). The excess solid should be clearly visible.

  • Seal the flasks to prevent solvent evaporation.

  • Place the flasks in a thermostatically controlled environment (e.g., a 25 °C water bath) and agitate them using a magnetic stirrer or orbital shaker for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solid:

  • After the equilibration period, allow the flasks to stand undisturbed in the temperature-controlled environment for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • To remove any remaining suspended solid particles, filter the sample through a syringe filter into a clean vial. Alternatively, the sample can be centrifuged at a high speed, and the clear supernatant can then be collected.

• Quantification of Dissolved Xylenol Blue:

  • Accurately dilute the clear, saturated solution with the respective solvent to a concentration that falls within the linear range of a spectrophotometric calibration curve.

  • Measure the absorbance of the diluted solution at the wavelength of maximum absorbance (λmax) for Xylenol Blue in the specific solvent.

  • Determine the concentration of Xylenol Blue in the diluted sample using a pre-established calibration curve of known concentrations versus absorbance.

  • Calculate the concentration of the original saturated solution by accounting for the dilution factor. This value represents the solubility of Xylenol Blue in the solvent at the specified temperature.

• Data Reporting:

  • The solubility should be reported in standard units, such as grams per liter (g/L) or milligrams per milliliter (mg/mL).

  • The temperature at which the solubility was determined must be specified.

  • For aqueous solutions, the pH of the saturated solution should also be measured and reported, as it can influence the solubility of pH-sensitive compounds like Xylenol Blue.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of Xylenol Blue.

Caption: Workflow for determining the solubility of Xylenol Blue.

This technical guide provides a foundational understanding of the solubility of Xylenol Blue in water and ethanol, supported by a detailed experimental protocol and a clear workflow visualization. For researchers and scientists, this information is crucial for the accurate preparation of solutions and the reliable execution of experiments involving this versatile pH indicator.

References

• 1. gspchem.com [gspchem.com]
• 2. Xylenolblue | TargetMol [targetmol.com]

In-Depth Technical Guide to Xylenol Blue Powder for Researchers and Drug Development Professionals

An essential pH indicator, Xylenol Blue, finds versatile applications in various scientific disciplines. This technical guide provides a comprehensive overview of its safety data, properties, and detailed experimental protocols for its use in laboratory settings.

Xylenol Blue is a sulfonphthalein dye notable for its dual pH transition ranges, making it a valuable indicator for both acidic and basic conditions. It transitions from red to yellow in the pH range of 1.2 to 2.8 and from yellow to blue in the pH range of 8.0 to 9.6.[1] This characteristic allows for its use in a variety of analytical procedures, including acid-base titrations and as a component in mixed indicators. Beyond its role as a pH indicator, Xylenol Blue is also utilized in complexometric titrations and has applications in biochemical assays.

Safety and Handling

Proper handling and storage of Xylenol Blue powder are crucial to ensure laboratory safety. The substance is a dark brown powder that is stable under normal conditions.[2][3]

Personal Protective Equipment (PPE): To prevent direct contact, appropriate personal protective equipment should be worn. This includes:

• Eye/Face Protection: Safety glasses or goggles that comply with OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard EN166.[2][4]

• Skin Protection: Protective gloves and clothing to prevent skin exposure.

• Respiratory Protection: In case of insufficient ventilation or dust formation, a NIOSH (US) or CEN (EU) approved respirator should be used.

Storage: Xylenol Blue powder should be stored in a tightly closed container in a cool, dry, and well-ventilated place. It should be kept away from incompatible materials such as strong oxidizing agents.

First Aid Measures: In case of accidental exposure, the following first aid measures should be taken:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Get medical attention.

• Skin Contact: Wash off immediately with plenty of soap and water.

• Inhalation: Move to fresh air. If not breathing, give artificial respiration.

• Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce vomiting.

Physicochemical and Toxicological Data

A summary of the key quantitative data for Xylenol Blue powder is presented in the tables below for easy reference and comparison.

Physical and Chemical Properties
Property	Value
Molecular Formula	C23H22O5S
Molecular Weight	410.47 g/mol
Appearance	Dark brown powder
Melting Point	212.00 °C / 413.6 °F
Solubility	No information available
pH Transition Range 1	1.2 (Red) - 2.8 (Yellow)
pH Transition Range 2	8.0 (Yellow) - 9.6 (Blue)

Toxicological Data
Test	Result
Acute Toxicity	No information available
Skin Corrosion/Irritation	Causes skin irritation
Serious Eye Damage/Irritation	Causes serious eye irritation
Respiratory or Skin Sensitization	No information available
Germ Cell Mutagenicity	No information available
Carcinogenicity	No component of this product present at levels greater than or equal to 0.1% is identified as probable, possible or confirmed human carcinogen by IARC.
Reproductive Toxicity	No information available
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation
Specific Target Organ Toxicity (Repeated Exposure)	No information available
Aspiration Hazard	No information available

Experimental Protocols

Detailed methodologies for the preparation of Xylenol Blue indicator solutions and their application in titrations are provided below.

Preparation of Xylenol Blue Indicator Solution

This protocol outlines the steps for preparing a Xylenol Blue indicator solution for use in various laboratory applications.

Materials:

• Xylenol Blue powder

• Ethanol (95%) or Sodium Hydroxide (B78521) (0.1 M)

• Distilled water

• Beaker

• Graduated cylinder

• Stirring rod

• Volumetric flask

Procedure:

Two common methods for preparing the indicator solution are:

• Ethanol-based: Dissolve 0.1 g of Xylenol Blue powder in 100 mL of 95% ethanol.

• Aqueous-based: Dissolve 0.1 g of Xylenol Blue powder in 2.15 mL of 0.1 M sodium hydroxide solution and dilute to 100 mL with distilled water.

Workflow for Preparing Xylenol Blue Indicator Solution:

Caption: Workflow for preparing Xylenol Blue indicator solution.

Acid-Base Titration Using Xylenol Blue Indicator

This protocol describes the use of Xylenol Blue as an indicator in a standard acid-base titration.

Materials:

• Analyte (acid or base of unknown concentration)

• Titrant (standardized acid or base)

• Xylenol Blue indicator solution

• Burette

• Pipette

• Erlenmeyer flask

• Stir plate and stir bar (optional)

Procedure:

• Rinse the burette with a small amount of the titrant and then fill it. Record the initial volume.

• Pipette a known volume of the analyte into an Erlenmeyer flask.

• Add 2-3 drops of Xylenol Blue indicator solution to the analyte. The solution will turn red if the analyte is a strong acid or yellow if it is a weak acid or base.

• Slowly add the titrant from the burette to the analyte while continuously swirling the flask.

• Continue adding the titrant until the indicator changes color. The endpoint is reached when the color change persists for at least 30 seconds. The color change will be from red to yellow for a strong acid titrated with a strong base, or from yellow to blue for a weak acid or base titration.

• Record the final volume of the titrant.

• Calculate the concentration of the analyte using the formula: M1V1 = M2V2, where M1 and V1 are the molarity and volume of the analyte, and M2 and V2 are the molarity and volume of the titrant.

Workflow for Acid-Base Titration:

Caption: Workflow for a typical acid-base titration using Xylenol Blue.

References

• 1. gspchem.com [gspchem.com]
• 2. fishersci.com [fishersci.com]
• 3. Laboratory Chemicals | Alpha Chemika [alphachemika.co]
• 4. dudley-chem.com [dudley-chem.com]

The Spectroscopic Behavior of Xylenol Blue: A Technical Guide to its Molar Extinction Coefficient

For Researchers, Scientists, and Drug Development Professionals

Introduction

Xylenol Blue is a sulfonephthalein dye widely utilized as a pH indicator in various analytical and biological applications.[1][2] Its distinct color transitions at two different pH ranges make it a versatile tool for monitoring changes in acidity.[1][3] Understanding the quantitative spectroscopic properties of Xylenol Blue, particularly its molar extinction coefficient (ε), is critical for its effective use in colorimetric assays, titrations, and other analytical methodologies. This technical guide provides an in-depth overview of the molar extinction coefficient of Xylenol Blue, including a detailed experimental protocol for its determination and a summary of its pH-dependent spectral characteristics.

Xylenol Blue exhibits two distinct pH transition ranges:

• pH 1.2 to 2.8: Red to Yellow[1]

• pH 8.0 to 9.6: Yellow to Blue

These transitions are a consequence of the pH-dependent equilibrium between different structural forms of the molecule, each possessing a unique absorption spectrum. The molar extinction coefficient, a measure of how strongly a substance absorbs light at a particular wavelength, is therefore highly dependent on the pH of the solution.

Molar Extinction Coefficient of Xylenol Blue

The molar extinction coefficient (ε) is an intrinsic property of a substance and is a key parameter in the Beer-Lambert law (A = εbc), where A is the absorbance, b is the path length of the cuvette, and c is the molar concentration of the substance. For pH indicators like Xylenol Blue, which exist in different forms depending on the pH, the observed molar extinction coefficient of a solution is a weighted average of the ε values of each form present at that pH.

pH Range	Dominant Species	Color	λmax (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)
< 1.2	H₂In	Red	~430-440	ε (acidic)
1.2 - 2.8	Mixture of H₂In and HIn⁻	Red-Orange-Yellow	Isosbestic Point	ε (isosbestic)
2.8 - 8.0	HIn⁻	Yellow	~430-440	ε (intermediate)
8.0 - 9.6	Mixture of HIn⁻ and In²⁻	Yellow-Green-Blue	Isosbestic Point	ε (isosbestic)
> 9.6	In²⁻	Blue	~590-600	ε (basic)

Note: The exact values of the molar extinction coefficient and λmax can vary slightly depending on the solvent and ionic strength of the solution.

Experimental Determination of Molar Extinction Coefficient and pKa

The molar extinction coefficient and the acid dissociation constant (pKa) of a pH indicator like Xylenol Blue can be determined spectrophotometrically. The following is a generalized experimental protocol.

Principle

The pKa of an indicator is the pH at which the concentrations of the acidic and basic forms are equal. By measuring the absorbance of the indicator in solutions of varying pH, the ratio of the different forms can be determined, allowing for the calculation of the pKa. The molar extinction coefficients of the pure acidic and basic forms are determined in solutions of very low and very high pH, respectively.

Materials and Equipment

• Xylenol Blue

• Spectrophotometer (UV-Vis)

• pH meter

• Volumetric flasks and pipettes

• Cuvettes

• Buffer solutions of various pH values (e.g., citrate, phosphate, borate)

• Hydrochloric acid (HCl) and Sodium Hydroxide (NaOH) solutions

Experimental Workflow

References

• 1. Extinction Coefficient [Xylenol Blue] | AAT Bioquest [aatbio.com]
• 2. researchgate.net [researchgate.net]
• 3. Xylenolblue | TargetMol [targetmol.com]

The Advent and Evolution of Sulfonephthalein Dyes: A Technical Guide

For Immediate Release

A comprehensive technical guide detailing the discovery, history, and fundamental applications of sulfonephalein dyes has been released. This whitepaper serves as an in-depth resource for researchers, scientists, and professionals in drug development, offering a thorough examination of the synthesis, properties, and experimental utility of this important class of chemical indicators.

The guide provides a historical overview of synthetic dyes, tracing their origins from the mid-19th century and the foundational work of chemists who revolutionized the field. It then focuses on the specific development of sulfonephthalein dyes, a subclass of triarylmethane dyes, renowned for their vibrant color changes in response to varying pH levels.

A core component of this guide is the structured presentation of quantitative data. Key physicochemical properties of prominent sulfonephthalein dyes, including their acid dissociation constants (pKa) and the wavelength of maximum absorbance (λmax) at different protonation states, are summarized in a clear, tabular format for straightforward comparison and reference.

In addition to the historical and physicochemical data, the whitepaper offers detailed experimental protocols for the synthesis of key sulfonephthalein dyes. These methodologies are compiled from established chemical literature and patents, providing a practical resource for laboratory synthesis. Furthermore, the guide outlines a standard experimental workflow for a primary application of these dyes: spectrophotometric pH measurement.

To further elucidate the concepts presented, the guide incorporates mandatory visualizations using the DOT language to create clear and informative diagrams. These include a representation of the acid-base equilibrium that underlies the indicator function of sulfonephthalein dyes and a step-by-step workflow for their use in pH determination.

Key Physicochemical Properties of Selected Sulfonephthalein Dyes

The following table summarizes the acid dissociation constants (pKa) and the wavelength of maximum absorbance (λmax) for the protonated (H₂A or HA⁻) and deprotonated (A²⁻) forms of several common sulfonephthalein dyes. This data is crucial for selecting the appropriate indicator for a specific pH range and for accurate spectrophotometric analysis.

Dye	pKa₁	pKa₂	λmax (H₂A/HA⁻)	λmax (A²⁻)
Bromophenol Blue (BPB)	3.75	-	-	-
Bromocresol Green (BCG)	4.42	-	-	-
Chlorophenol Red (CPR)	5.74	-	-	-
Bromocresol Purple (BCP)	6.05	-	-	-
Bromothymol Blue (BTB)	6.72	-	-	-
Thymol (B1683141) Blue	1.65	8.90	376 nm	594 nm
Cresol Red	1.0	8.2	-	-
Phenol Red	-	7.7	443 nm	570 nm

Note: A single pKa value is listed for dyes that have one primary color transition in the common pH range. Thymol Blue and Cresol Red exhibit two distinct transitions.

Experimental Protocols

This section provides detailed methodologies for the synthesis of two representative sulfonephthalein dyes, Thymol Blue and Cresol Red, as well as a general protocol for preparing an indicator solution.

Synthesis of Thymol Blue

The synthesis of Thymol Blue involves the condensation of thymol with o-sulfobenzoic acid anhydride (B1165640).[1] A typical laboratory procedure is as follows:

• Reaction Setup: In a suitable reaction vessel, combine o-sulfobenzoic acid anhydride, two equivalents of thymol, and a catalytic amount of anhydrous zinc chloride.[2][3]

• Heating: Heat the mixture with stirring. The temperature is initially raised to 40°C, at which point the mixture turns a red-purple color.[2] The temperature is then increased to 100°C and maintained for 10-14 hours.[2]

• Workup: After cooling, hot water is added to the reaction mixture. Steam distillation is then employed to remove any unreacted thymol. This process is continued until the distilled aqueous solution is free of oily matter.

• Isolation and Purification: The mixture is cooled to allow the precipitation of the crude product as loose green crystals. The crystals are collected by filtration and washed with ethanol (B145695) to remove residual impurities. The purified Thymol Blue is then dried.

Synthesis of Cresol Red

Cresol Red is synthesized through the reaction of o-cresol (B1677501) with o-sulfobenzoic acid anhydride in the presence of a dehydrating agent. The following protocol is a representative example:

• Reaction: Combine o-sulfobenzoic acid anhydride, o-cresol, and anhydrous zinc chloride in a reaction vessel.

• Heating: Heat the mixture to 115-120°C and maintain this temperature for 3.5-4 hours with continuous stirring.

• Quenching and Precipitation: Add water and dilute hydrochloric acid to the reaction mixture and heat to boiling with vigorous stirring to produce finely dispersed particles.

• Isolation: While still hot, pour the reactants into another container and wash the precipitate with warm water (30-40°C). The solid is then collected by filtration.

• Purification: The collected sediment is dried and then treated with diethyl ether and benzene (B151609) to dissolve any unreacted o-cresol. The purified Cresol Red is then filtered and dried.

Preparation of a Cresol Red Indicator Solution

To prepare a 0.2 g/L Cresol Red indicator solution for titrations, the following steps can be followed:

• Accurately weigh 20 mg of Cresol Red.

• Transfer the solid to a 100.00 ml volumetric flask.

• Add 1.06 ml of 0.05N sodium hydroxide (B78521) solution and 5.00 ml of 95% ethanol to the flask.

• Once the Cresol Red has dissolved, add an additional 15 ml of ethanol.

• Dilute the solution to the 100.00 ml mark with distilled water.

Visualized Workflows and Equilibria

The following diagrams, generated using the DOT language, illustrate the fundamental chemical equilibrium of sulfonephthalein dyes and a typical experimental workflow for their use in spectrophotometric pH measurements.

Acid-Base Equilibrium of a Diprotic Sulfonephthalein Dye.

Experimental Workflow for Spectrophotometric pH Measurement.

References

• 1. grokipedia.com [grokipedia.com]
• 2. CN102250056A - Preparation method of thymolsulfonephthalein - Google Patents [patents.google.com]
• 3. Page loading... [wap.guidechem.com]

Xylenol Blue: An In-depth Technical Guide to its Applications in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Xylenol Blue, a member of the sulfonephthalein family of dyes, is a versatile organic compound with significant applications in analytical chemistry. Its utility stems from its distinct color changes in response to varying pH levels and its ability to form colored complexes with metal ions. This technical guide provides a comprehensive overview of the primary applications of Xylenol Blue as a pH indicator, a metallochromic indicator in complexometric titrations, and as a chromogenic reagent in spectrophotometry. This document adheres to stringent requirements for data presentation, experimental protocols, and visual representations to facilitate its use in research and development settings.

Core Applications of Xylenol Blue

The analytical applications of Xylenol Blue are primarily centered on its chromophoric properties. These include:

• pH Indication: Xylenol Blue exhibits two distinct pH transition ranges, making it a valuable indicator for titrations involving strong acids and bases, as well as for the preparation of buffer solutions.

• Complexometric Titrations: It serves as a metallochromic indicator in the volumetric determination of various metal ions with chelating agents like ethylenediaminetetraacetic acid (EDTA).

• Spectrophotometry: The formation of colored complexes with certain metal ions allows for their quantitative determination using spectrophotometric methods.

Xylenol Blue as a pH Indicator

Xylenol Blue is widely recognized for its dual-range pH indication, providing clear visual endpoints in both acidic and alkaline conditions.

Quantitative Data: pH Transition Ranges and Color Changes

pH Range	Color of Acidic Form	Color of Basic Form
1.2 - 2.8	Red	Yellow
8.0 - 9.6	Yellow	Blue

Spectrophotometric Data

Medium	Wavelength of Maximum Absorbance (λmax)
Methanol	424 nm
0.1 N NaOH	593 nm

Experimental Protocol: Preparation and Use of Xylenol Blue pH Indicator

Objective: To prepare a Xylenol Blue indicator solution and demonstrate its use in determining the approximate pH of a solution.

Materials:

• Xylenol Blue powder

• Ethanol (95% or absolute) or distilled water

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (B78521) (NaOH)

• Test tubes and rack

• Pipettes

• pH meter (for verification)

Procedure:

• Indicator Solution Preparation:

  • Weigh 0.1 g of Xylenol Blue powder.

  • Dissolve the powder in 100 mL of 20% ethanol. Alternatively, for a water-soluble form, dissolve 0.04 g in 0.86 mL of 0.1 M NaOH and dilute to 100 mL with distilled water.[1]

  • Stir until the dye is completely dissolved. Store the solution in a labeled, sealed bottle.

• Demonstration of Color Change:

  • Label three test tubes: "Acidic," "Neutral," and "Alkaline."

  • To the "Acidic" test tube, add 5 mL of 0.1 M HCl.

  • To the "Neutral" test tube, add 5 mL of distilled water.

  • To the "Alkaline" test tube, add 5 mL of 0.1 M NaOH.

  • Add 2-3 drops of the prepared Xylenol Blue indicator solution to each test tube.

  • Observe and record the color in each test tube. The acidic solution should be red, the neutral solution yellow, and the alkaline solution blue.

• pH Estimation of an Unknown Sample:

  • Place 5 mL of the unknown solution into a clean test tube.

  • Add 2-3 drops of the Xylenol Blue indicator solution.

  • Compare the resulting color to the colors observed in the acidic, neutral, and alkaline standards to estimate the pH range of the unknown sample. For more precise measurements, a pH meter should be used.

Signaling Pathway: pH-Dependent Color Change of Xylenol Blue

Caption: pH-dependent color transitions of Xylenol Blue.

Xylenol Blue in Complexometric Titrations

Xylenol Blue can function as a metallochromic indicator in complexometric titrations with EDTA for the determination of various metal ions. However, it is crucial to note that in scientific literature, "Xylenol Orange," a closely related derivative, is more frequently cited and used for this purpose. The experimental protocols provided below are for Xylenol Orange, which serves as a representative example for this class of indicators.

Quantitative Data: Conditions for Metal Ion Titration with EDTA using Xylenol Orange

Metal Ion	pH	Buffer	Color Before Endpoint	Color at Endpoint
Zinc (Zn²⁺)	5-6	Acetate or Hexamethylenetetramine	Pink-Violet	Yellow
Lead (Pb²⁺)	5-6	Acetate or Hexamethylenetetramine	Pink-Violet	Yellow
Bismuth (Bi³⁺)	1-3	Nitric Acid	Pink-Violet	Yellow
Thorium (Th⁴⁺)	2.5-3.5	-	Pink-Violet	Yellow

Experimental Protocol: Complexometric Titration of Zinc (II) with EDTA using Xylenol Orange Indicator

Objective: To determine the concentration of a Zinc (II) solution by titration with a standardized EDTA solution using Xylenol Orange as the indicator.

Materials:

• Zinc (II) solution of unknown concentration

• Standardized 0.05 M EDTA solution

• Xylenol Orange indicator mixture (0.1 g of Xylenol Orange triturated with 9.9 g of potassium nitrate)

• Hexamethylenetetramine (Hexamine) buffer

• Dilute nitric acid or sodium hydroxide for pH adjustment

• Burette, pipette, conical flask, and magnetic stirrer

Procedure:

• Sample Preparation:

  • Pipette a known volume (e.g., 25.00 mL) of the Zinc (II) solution into a 250 mL conical flask.

  • Dilute with approximately 50 mL of deionized water.

• pH Adjustment:

  • Add a small amount of hexamine buffer to the solution to adjust the pH to approximately 5-6. A pH meter can be used for accurate adjustment.

• Indicator Addition:

  • Add a small amount (approximately 50 mg) of the Xylenol Orange indicator mixture to the flask. The solution should turn a distinct pink-violet color.

• Titration:

  • Fill the burette with the standardized 0.05 M EDTA solution and record the initial volume.

  • Titrate the Zinc (II) solution with the EDTA solution under constant stirring.

  • The endpoint is reached when the color of the solution sharply changes from pink-violet to a clear yellow.

  • Record the final volume of the EDTA solution used.

• Calculation:

  • Calculate the concentration of the Zinc (II) solution using the formula: M₁V₁ = M₂V₂, where M₁ and V₁ are the molarity and volume of the Zinc (II) solution, and M₂ and V₂ are the molarity and volume of the EDTA solution.

Logical Relationship: Complexometric Titration Workflow

Caption: Workflow for complexometric titration of a metal ion.

Xylenol Blue in Spectrophotometry

While Xylenol Blue itself has specific absorbance characteristics, its application in the spectrophotometric determination of metal ions is less documented than that of its analogue, Xylenol Orange. The formation of stable, colored complexes between metal ions and these dyes allows for their quantification based on the intensity of the color, which is measured by a spectrophotometer. A notable application is the determination of thorium.

Quantitative Data: Spectrophotometric Determination of Thorium (IV) using Xylenol Orange

Parameter	Value
Metal Ion	Thorium (Th⁴⁺)
Reagent	Xylenol Orange
pH	2.5-3.5
Wavelength of Maximum Absorbance (λmax)	570 nm
Molar Absorptivity (ε)	5.51 x 10⁴ L·mol⁻¹·cm⁻¹ (in the presence of cetyltrimethylammonium bromide)[2]

Experimental Protocol: Spectrophotometric Determination of Thorium (IV) using Xylenol Orange

Objective: To determine the concentration of Thorium (IV) in a sample using a spectrophotometric method with Xylenol Orange.

Materials:

• Thorium (IV) standard solutions of known concentrations

• Xylenol Orange solution (0.05% w/v in water)

• Buffer solution (pH 2.8)

• Spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Preparation of Calibration Curve:

  • Prepare a series of standard solutions of Thorium (IV) with concentrations ranging from, for example, 0.5 to 5.0 ppm.

  • Into a series of 25 mL volumetric flasks, pipette known volumes of the standard Thorium (IV) solutions.

  • To each flask, add 2 mL of the Xylenol Orange solution and 10 mL of the pH 2.8 buffer solution.

  • Dilute to the mark with deionized water and mix well.

  • Allow the color to develop for 30 minutes.

  • Measure the absorbance of each solution at 570 nm against a reagent blank (containing all components except Thorium).

  • Plot a calibration curve of absorbance versus Thorium (IV) concentration.

• Analysis of Unknown Sample:

  • Prepare the unknown sample solution in the same manner as the standards.

  • Measure the absorbance of the unknown sample solution at 570 nm.

  • Determine the concentration of Thorium (IV) in the unknown sample by interpolating its absorbance on the calibration curve.

Experimental Workflow: Spectrophotometric Analysis

Caption: General workflow for spectrophotometric analysis.

Conclusion

Xylenol Blue is a valuable reagent in analytical chemistry with well-established applications as a pH indicator. Its utility as a metallochromic indicator and a spectrophotometric reagent is also recognized, although in these areas, the closely related compound Xylenol Orange is more predominantly used and documented. The protocols and data presented in this guide provide a solid foundation for researchers, scientists, and drug development professionals to effectively utilize Xylenol Blue and its analogues in their analytical workflows. Careful attention to the specific reagent being used (Xylenol Blue versus Xylenol Orange) is essential for accurate and reproducible results.

References

• 1. Titration Indicators from A-Z [delloyd.50megs.com]
• 2. Spectrophotometric determination of thorium with Xylenol Orange and cetyltrimethylammonium bromide - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Preparation of Xylenol Blue Indicator Solution for Titration: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation of Xylenol Blue indicator solution for use in acid-base titrations. Xylenol Blue is a versatile pH indicator with two distinct color transition ranges, making it suitable for various analytical applications. This guide includes detailed protocols for preparing the indicator from both its free acid and sodium salt forms, a summary of its key properties, and a workflow diagram for clarity.

Introduction

Xylenol Blue, with the chemical formula C₂₃H₂₂O₅S, is a sulfonephthalein dye that serves as a pH indicator.[1][2][3] It is particularly useful due to its two separate pH ranges where it changes color. In highly acidic solutions, it transitions from red to yellow, and in basic solutions, it changes from yellow to blue or violet.[1][4] This dual-range property allows for its use in various types of acid-base titrations. The selection of the appropriate pH range is critical for accurate endpoint determination.

Physicochemical Properties and pH Transition Data

A thorough understanding of the properties of Xylenol Blue is essential for its proper application. Key quantitative data are summarized in the table below for easy reference.

Property	Value	References
Molecular Formula	C₂₃H₂₂O₅S
Molecular Weight	~410.49 g/mol
Appearance	Dark brown to dark purple powder
Acidic pH Range	1.2 - 2.8
Acidic Transition	Red to Yellow
Alkaline pH Range	8.0 - 9.6
Alkaline Transition	Yellow to Blue/Violet
Melting Point	212-214 °C (decomposes)

Experimental Protocols

The following protocols detail the preparation of a 0.1% w/v Xylenol Blue indicator solution. The choice between the two methods depends on the starting material (free acid or sodium salt).

Protocol 1: Preparation from Xylenol Blue Free Acid

This method is suitable when starting with the less water-soluble free acid form of the indicator.

Materials:

• Xylenol Blue (free acid) powder

• Ethanol (B145695) (95% or absolute)

• Deionized or distilled water

• 0.1 M Sodium Hydroxide (NaOH) solution

• Volumetric flasks (100 mL)

• Graduated cylinders

• Magnetic stirrer and stir bar (optional)

• Weighing balance

Procedure:

• Weighing: Accurately weigh 0.1 g of Xylenol Blue powder.

• Dissolving in Ethanol:

  • Method A (Ethanol): Transfer the powder to a 100 mL volumetric flask. Add approximately 50 mL of 95% ethanol and swirl to dissolve. Once dissolved, dilute to the 100 mL mark with 95% ethanol.

  • Method B (Aqueous Ethanol): A 0.1% solution can be prepared in 50% ethanol by dissolving 0.1 g of the indicator in 100 mL of a 50% ethanol-water mixture.

• Dissolving in Water (with NaOH):

  • For an aqueous solution, dissolve 0.04 g of Xylenol Blue in 0.98 mL of 0.1 M NaOH.

  • Once dissolved, dilute to 100 mL with deionized or distilled water.

• Mixing: Mix the solution thoroughly by inverting the flask several times or using a magnetic stirrer until homogeneous.

• Storage: Transfer the prepared solution to a labeled, airtight container. Store at room temperature, protected from light. The solution is stable for an extended period if stored correctly.

Protocol 2: Preparation from Xylenol Blue Sodium Salt

The sodium salt of Xylenol Blue is more water-soluble and can be used to prepare a purely aqueous indicator solution.

Materials:

• Xylenol Blue Sodium Salt powder

• Deionized or distilled water

• Volumetric flask (100 mL)

• Graduated cylinder

• Weighing balance

Procedure:

• Weighing: Accurately weigh 0.1 g of Xylenol Blue sodium salt powder.

• Dissolving: Transfer the powder to a 100 mL volumetric flask. Add approximately 50 mL of deionized or distilled water and swirl until the powder is completely dissolved.

• Dilution: Dilute the solution to the 100 mL mark with deionized or distilled water.

• Mixing: Mix the solution thoroughly by inverting the flask several times.

• Storage: Store the solution in a labeled, airtight bottle at room temperature, away from direct light.

Workflow Diagram

The following diagram illustrates the decision-making process and steps for preparing the Xylenol Blue indicator solution.

Caption: Workflow for Preparing Xylenol Blue Indicator Solution.

Application in Titration

For most titrations, 1-2 drops of the prepared 0.1% indicator solution are sufficient for every 10 mL of the analyte solution. The choice of the pH transition range to monitor depends on the expected pH at the equivalence point of the titration. For titrating a strong acid with a strong base, the alkaline range (pH 8.0-9.6) is typically used.

Safety and Handling

• Wear appropriate personal protective equipment (PPE), including safety glasses and gloves, when handling Xylenol Blue powder and solvents.

• Work in a well-ventilated area or under a fume hood.

• Store the indicator powder in a dry, desiccated environment at room temperature.

By following these protocols, researchers can reliably prepare Xylenol Blue indicator solutions for accurate and consistent results in their analytical procedures.

References

• 1. goldbio.com [goldbio.com]
• 2. Xylenol Blue | C23H22O5S | CID 67172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. gspchem.com [gspchem.com]

Application Notes and Protocols for the Use of Xylenol Blue in Complexometric Titrations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Complexometric titrations are a cornerstone of analytical chemistry, enabling the precise quantification of metal ions in a variety of samples, including pharmaceutical compounds and environmental materials. The success of these titrations hinges on the accurate determination of the endpoint, which is often achieved through the use of a metallochromic indicator. Xylenol Blue is a versatile indicator that undergoes a distinct color change upon complexation with metal ions, making it a valuable tool for this purpose. This document provides a detailed protocol for the application of Xylenol Blue in the complexometric titration of various metal ions using a chelating agent such as ethylenediaminetetraacetic acid (EDTA).

Principle of Complexometric Titration with Xylenol Blue

Xylenol Blue functions as a metallochromic indicator. The principle of its operation in complexometric titrations is based on the competitive binding of metal ions between the indicator and a stronger chelating agent, typically EDTA.

Initially, a small amount of Xylenol Blue is added to the solution containing the metal ions to be quantified. At a specific pH, the indicator forms a colored complex with the metal ions. The color of this metal-indicator complex is distinct from the color of the free, uncomplexed indicator in the solution.

During the titration, a standard solution of EDTA is gradually added. EDTA is a powerful hexadentate ligand that forms highly stable, colorless complexes with most metal ions. As EDTA is introduced, it progressively binds with the free metal ions in the solution.

At the endpoint of the titration, all the free metal ions have been complexed by the EDTA. The EDTA then begins to displace the metal ions from the weaker metal-indicator complex. This releases the free indicator into the solution, causing a sharp and observable color change, which signals the completion of the titration. The stability of the metal-EDTA complex must be significantly higher than that of the metal-indicator complex for a sharp endpoint to be observed.[1]

Data Summary

The following table summarizes the key quantitative parameters for the use of Xylenol Blue in complexometric titrations of various metal ions.

Metal Ion	Recommended pH	Color of Metal-Indicator Complex	Endpoint Color (Free Indicator)
Aluminum (Al³⁺)	2.0 - 3.0	Red	Yellow
Bismuth (Bi³⁺)	1.0 - 3.0	Red-Violet	Yellow
Lead (Pb²⁺)	5.0 - 6.0	Red-Violet	Yellow
Zinc (Zn²⁺)	5.0 - 6.0	Red-Violet	Yellow

Note: The closely related indicator, Xylenol Orange, is often used for these titrations and exhibits similar color changes. The optimal pH and endpoint colors should be confirmed experimentally for a specific application.

Experimental Protocols

Reagent Preparation

• Standard EDTA Solution (0.05 M): Dissolve 18.61 g of disodium (B8443419) ethylenediaminetetraacetate (B1237979) dihydrate (Na₂EDTA·2H₂O) in deionized water and dilute to 1000 mL in a volumetric flask. Standardize this solution against a primary standard such as calcium carbonate.

• Xylenol Blue Indicator Solution (0.1% w/v): Dissolve 0.1 g of Xylenol Blue powder in 100 mL of ethanol (B145695) or deionized water.[2] Gentle heating may be required to facilitate dissolution.

• Buffer Solutions:

  • pH 1-3: Use appropriate concentrations of nitric acid or hydrochloric acid to adjust the pH.

  • pH 5-6: Prepare an acetate (B1210297) buffer by mixing appropriate volumes of 0.1 M acetic acid and 0.1 M sodium acetate.

• Hexamine (Hexamethylenetetramine): Used for pH adjustment in certain titrations.

General Titration Protocol (Direct Titration)

This protocol provides a general framework for the direct titration of metal ions with EDTA using Xylenol Blue as an indicator. Specific modifications for different metal ions are noted below.

• Sample Preparation: Accurately weigh a sample containing the metal ion of interest and dissolve it in a suitable solvent (e.g., deionized water, dilute acid). Dilute the sample to a known volume in a volumetric flask.

• Aliquot Transfer: Pipette a known volume of the sample solution into a clean conical flask.

• pH Adjustment: Add the appropriate buffer solution to adjust the pH of the sample solution to the optimal range for the specific metal ion being titrated (see data summary table).

• Indicator Addition: Add 1-2 drops of the Xylenol Blue indicator solution to the conical flask. The solution should develop the characteristic color of the metal-indicator complex.

• Titration: Titrate the sample solution with the standardized EDTA solution from a burette with constant swirling.

• Endpoint Determination: Continue the titration until the color of the solution sharply changes from the color of the metal-indicator complex to the color of the free indicator. This is the endpoint.

• Volume Recording: Record the volume of EDTA solution consumed.

• Calculations: Calculate the concentration of the metal ion in the original sample using the stoichiometry of the metal-EDTA reaction (typically 1:1).

Metal-Specific Protocols

• Titration of Bismuth (Bi³⁺):

  • Adjust the pH of the sample solution to 1.0 - 3.0 with nitric acid.[3]

  • The color change at the endpoint is from red-violet to yellow.

• Titration of Lead (Pb²⁺):

  • Adjust the pH of the sample solution to 5.0 - 6.0 using an acetate buffer or by adding hexamine.

  • The endpoint is marked by a color change from red-violet to yellow.

• Titration of Zinc (Zn²⁺):

  • Adjust the pH to 5.0 - 6.0 with an acetate buffer or hexamine.

  • The color will change from red-violet to yellow at the endpoint.

Visualizations

Signaling Pathway of Complexometric Titration

Caption: Signaling pathway of Xylenol Blue in complexometric titration.

Experimental Workflow

Caption: Experimental workflow for complexometric titration using Xylenol Blue.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. Xylenol Blue indicator grade, Dye content 90 % | 125-31-5 [sigmaaldrich.com]
• 3. Rapid chelatometric determination of bismuth, titanium and aluminium using Semi-Xylenol Orange with visual end-point indication - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Utilizing Xylenol Blue as a Tracking Dye in Agarose Gel Electrophoresis

Introduction

Agarose (B213101) gel electrophoresis is a fundamental technique used in molecular biology to separate nucleic acids, primarily DNA and RNA, based on their size. A critical component of this process is the loading dye, which contains a tracking dye that allows for the real-time monitoring of the sample's migration through the gel.[1][2][3] Xylenol Blue (also known as xylene cyanol FF) is a commonly used tracking dye, particularly valued for its migration characteristics when analyzing larger DNA fragments.[4] Unlike faster-migrating dyes such as Bromophenol Blue, Xylenol Blue moves more slowly, making it ideal for experiments requiring longer run times to resolve high molecular weight DNA.[5] This application note provides detailed protocols and data on the use of Xylenol Blue as a tracking dye in agarose gel electrophoresis.

Principle of Operation

Like nucleic acids, Xylenol Blue carries a net negative charge at a neutral or slightly alkaline pH and will migrate towards the positive electrode (anode) when an electric field is applied. The dye is mixed with the DNA sample before loading it into the agarose gel. This mixture also contains a density agent, such as glycerol (B35011) or Ficoll, which increases the density of the sample, ensuring it sinks evenly into the wells. As electrophoresis proceeds, the colored Xylenol Blue front moves through the gel, providing a visual indication of the migration progress. This allows the researcher to determine when to stop the electrophoresis, preventing the DNA fragments of interest from running off the end of the gel.

Data Presentation: Migration of Tracking Dyes

The migration rate of tracking dyes is dependent on the percentage of agarose in the gel and the composition of the running buffer (e.g., TAE or TBE). Xylenol Blue migrates significantly slower than the more common Bromophenol Blue. This characteristic is advantageous when separating large DNA fragments, as it allows the gel to run for a longer duration without the dye front migrating off the gel.

The following table summarizes the approximate co-migration of Xylenol Blue and Bromophenol Blue with double-stranded DNA fragments in different concentrations of agarose gels.

Agarose Gel Conc.	Buffer	Xylenol Blue Approx. Migration (bp)	Bromophenol Blue Approx. Migration (bp)
0.8% - 1.0%	TAE/TBE	3,000 - 4,000	300 - 400
1.5%	TAE/TBE	~2,000	~200
2.0%	TAE/TBE	~800	~150

Note: These values are approximate and can vary based on the exact buffer composition, voltage, and run time. It is always recommended to run a DNA ladder of known sizes alongside samples for accurate size determination.

Experimental Protocols

Protocol 1: Preparation of 6X Xylenol Blue Loading Dye

This protocol describes the preparation of a 10 mL stock solution of 6X loading dye. When added to a DNA sample, it results in a 1X final concentration.

Materials:

• Xylenol Blue powder

• Glycerol or Ficoll-400

• Sterile deionized or distilled water

• 50 mM EDTA (pH 8.0) solution (Optional)

• 1 M Tris-HCl (pH 8.0) solution (Optional)

• 10 mL conical tube or bottle

Procedure:

• To a 10 mL tube, add 3 mL of glycerol or 1.5 g of Ficoll-400. Glycerol or Ficoll acts as the density agent.

• Add 25 mg of Xylenol Blue powder. This will give a final concentration of approximately 0.25% (w/v) in the 6X solution.

• (Optional) Add buffer components for stability, such as 200 µL of 50 mM EDTA and 33 µL of 1M Tris-HCl (pH 8.0).

• Add sterile distilled water to bring the final volume to 10 mL.

• Vortex the solution thoroughly until all components are completely dissolved. If particulates remain, the solution can be centrifuged and the supernatant transferred to a new tube.

• Store the 6X loading dye at 4°C for short-term use or in aliquots at -20°C for long-term storage.

Protocol 2: Agarose Gel Electrophoresis Using Xylenol Blue Loading Dye

This protocol outlines the standard procedure for mixing the prepared loading dye with a DNA sample and running an agarose gel.

Materials:

• DNA sample(s)

• 6X Xylenol Blue Loading Dye (from Protocol 1)

• DNA ladder (molecular weight marker)

• Pre-cast or self-poured agarose gel submerged in an electrophoresis tank with an appropriate running buffer (e.g., 1X TAE or 1X TBE)

Procedure:

• On a piece of paraffin (B1166041) film or in a small tube, pipette 5 µL of your DNA sample.

• Add 1 µL of the 6X Xylenol Blue Loading Dye to the DNA sample. The standard ratio is 1 part 6X dye to 5 parts DNA sample.

• Gently mix the dye and the sample by pipetting up and down.

• Carefully load the entire mixture into a well of the agarose gel.

• Load a DNA ladder into an adjacent well to serve as a size standard.

• Place the lid on the electrophoresis tank and connect the electrodes to the power supply, ensuring the wells are at the negative (black) electrode and the DNA will run towards the positive (red) electrode.

• Apply a constant voltage (e.g., 80-120 V) and run the gel until the Xylenol Blue dye front has migrated the desired distance down the gel.

• Once the run is complete, turn off the power supply and disconnect the electrodes.

• Carefully remove the gel from the tank and proceed with visualization (e.g., staining with an intercalating dye like Ethidium Bromide or SYBR Safe and imaging under UV light).

Visualizations

Caption: Workflow for using Xylenol Blue in agarose gel electrophoresis.

References

• 1. geneticeducation.co.in [geneticeducation.co.in]
• 2. laboratorynotes.com [laboratorynotes.com]
• 3. DNA Loading Dye and Interactions & Importance of Its Constituents | Yashika Solutions [labitems.co.in]
• 4. researchgate.net [researchgate.net]
• 5. differencebetween.com [differencebetween.com]

Application Notes and Protocols for Monitoring Bacterial Growth Using Xylenol Blue

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for utilizing Xylenol Blue, a pH indicator, in microbiological assays to monitor bacterial growth. The principle of this colorimetric assay is based on the change in pH of the culture medium resulting from bacterial metabolism. As bacteria grow, they metabolize components of the media, often leading to the production of acidic or basic byproducts, which in turn alters the pH. Xylenol Blue allows for a visual and spectrophotometric quantification of this pH change, which can be correlated with bacterial growth.

Introduction to Xylenol Blue in Microbiological Assays

Xylenol Blue is a sulfonephthalein dye that functions as a pH indicator with two distinct transition ranges.[1] This characteristic makes it a versatile tool for monitoring pH shifts in bacterial cultures.

• Acidic Range: pH 1.2 (red) to 2.8 (yellow)

• Alkaline Range: pH 8.0 (yellow) to 9.6 (blue)[1]

In the context of bacterial growth assays, the alkaline range is typically more relevant. Many standard bacterial culture media have an initial pH around 7.0. As bacteria metabolize sugars and other nutrients, they often produce acids, causing a decrease in the pH of the medium. Conversely, the breakdown of proteins and amino acids can lead to the production of ammonia (B1221849) and an increase in pH. By incorporating Xylenol Blue into the culture medium, these metabolic shifts can be tracked in real-time.

Principle of the Assay:

The assay is based on the principle that the concentration of bacterial cells in a culture is proportional to the extent of metabolic activity, which in turn leads to a measurable change in the pH of the growth medium. This pH change is detected by the color transition of Xylenol Blue, which can be quantified spectrophotometrically.

Quantitative Data Presentation

The following tables summarize the key properties of Xylenol Blue and provide a template for recording experimental data.

Table 1: Properties of Xylenol Blue

Property	Value	Reference
CAS Number	125-31-5	[1]
Molecular Weight	410.48 g/mol	[1]
Acidic pH Range	1.2 - 2.8	[1]
Acidic Color Change	Red to Yellow
Alkaline pH Range	8.0 - 9.6
Alkaline Color Change	Yellow to Blue

Table 2: Example Experimental Data Layout

Time (hours)	OD600	pH	Absorbance at 595 nm (Corrected)	Bacterial Concentration (CFU/mL)
0
2
4
6
8
12
18
24

Experimental Protocols

This section provides detailed protocols for preparing the necessary reagents and performing a bacterial growth assay using Xylenol Blue.

Preparation of Xylenol Blue Stock Solution (0.1% w/v)

Materials:

• Xylenol Blue powder

• 95% Ethanol

• Sterile distilled water

• Sterile container

Procedure:

• Weigh 0.1 g of Xylenol Blue powder.

• Dissolve the powder in 100 mL of 95% ethanol.

• Sterilize the solution by filtering it through a 0.22 µm syringe filter into a sterile container.

• Store the stock solution at room temperature, protected from light.

Preparation of Growth Medium with Xylenol Blue

Materials:

• Bacterial growth medium (e.g., Luria-Bertani broth, Tryptic Soy Broth)

• Xylenol Blue stock solution (0.1%)

• Sterile flasks or tubes

Procedure:

• Prepare the desired bacterial growth medium according to the manufacturer's instructions.

• Autoclave the medium and allow it to cool to room temperature.

• Aseptically add the Xylenol Blue stock solution to the sterile medium to achieve the desired final concentration. A starting concentration of 0.001% to 0.005% (v/v) is recommended. The optimal concentration should be determined experimentally to ensure it does not inhibit bacterial growth.

• Mix the medium thoroughly to ensure uniform distribution of the indicator.

Bacterial Growth Assay Protocol

This protocol describes how to monitor bacterial growth in a liquid culture using Xylenol Blue.

Materials:

• Sterile growth medium containing Xylenol Blue

• Bacterial culture (e.g., E. coli)

• Sterile culture tubes or a 96-well microplate

• Incubator with shaking capabilities

• Spectrophotometer or microplate reader

Procedure:

• Inoculation:

  • Prepare an overnight culture of the bacterium to be tested in a standard growth medium without Xylenol Blue.

  • Inoculate the sterile growth medium containing Xylenol Blue with the overnight culture. A typical starting optical density at 600 nm (OD600) is 0.05-0.1.

  • Include a negative control (medium with Xylenol Blue but no bacteria) to serve as a blank.

• Incubation:

  • Incubate the cultures at the optimal temperature for the bacterial strain with shaking (e.g., 37°C at 200 rpm for E. coli).

• Data Collection:

  • At regular time intervals (e.g., every 1-2 hours), take measurements.

  • Optical Density (OD600): Measure the turbidity of the culture at 600 nm to monitor bacterial growth. This provides a traditional measure of growth to correlate with the pH change.

  • Absorbance of Xylenol Blue: Measure the absorbance of the culture supernatant at a wavelength corresponding to the color change of Xylenol Blue. For the alkaline range (yellow to blue), measure the absorbance at approximately 595 nm. To obtain the supernatant, centrifuge a small aliquot of the culture to pellet the bacterial cells.

  • pH Measurement (for calibration): At each time point, also measure the pH of an aliquot of the culture using a calibrated pH meter. This will be used to create a standard curve correlating absorbance to pH.

  • Viable Cell Count (CFU/mL - for calibration): At each time point, perform serial dilutions and plate on appropriate agar (B569324) plates to determine the colony-forming units per milliliter (CFU/mL). This will allow for the correlation of pH change and absorbance with the actual number of viable bacteria.

• Data Analysis:

  • Subtract the absorbance of the negative control from the absorbance readings of the inoculated samples at 595 nm.

  • Create a standard curve by plotting the corrected absorbance at 595 nm against the measured pH values.

  • Create a second standard curve by plotting the pH against the corresponding log CFU/mL.

  • Using these standard curves, the absorbance measurements of Xylenol Blue can be used to estimate the pH of the culture and, consequently, the bacterial concentration.

Visualizations

Signaling Pathway of pH Change due to Bacterial Metabolism

Caption: Bacterial metabolism of nutrients leads to the production of acidic or basic byproducts, causing a change in the pH of the culture medium.

Experimental Workflow for Bacterial Growth Assay using Xylenol Blue

Caption: Workflow for monitoring bacterial growth using Xylenol Blue, from preparation to data analysis.

Logical Relationship for Quantitative Analysis

Caption: The logical progression from bacterial growth to a quantifiable spectrophotometric measurement using Xylenol Blue.

References

• 1. Xylenol Blue indicator grade, Dye content 90 125-31-5 [sigmaaldrich.com]

Xylenol Blue: Exploring its Potential in Histological Applications

Abstract

Xylenol Blue, a sulfonephthalein dye, is widely recognized as a pH indicator, exhibiting distinct color changes at two different pH ranges (red to yellow at pH 1.2-2.8 and yellow to blue at pH 8.0-9.6).[1] While its application in analytical chemistry is well-established, its use as a primary stain in histological protocols is not documented in standard literature. This application note explores the theoretical basis for its potential use in histology, proposes hypothetical protocols based on the general principles of histological staining, and outlines a workflow for research and development in this novel area.

Introduction

Histological staining is a cornerstone of microscopic anatomy and pathology, enabling the visualization of tissue architecture and cellular details. The vast majority of staining techniques rely on the differential affinity of dyes for various tissue components. These interactions are primarily governed by electrostatic forces, hydrogen bonding, and van der Waals forces. While a plethora of stains are routinely used, the exploration of new dyes with unique properties remains a valuable endeavor for advancing histological techniques.

Xylenol Blue, with its pH-sensitive chromophore, presents an intriguing candidate for specialized histological applications. Its ability to respond to the local pH environment could potentially be harnessed to differentiate cellular compartments or pathological changes associated with pH alterations. This document provides a foundational guide for researchers and scientists interested in investigating the utility of Xylenol Blue as a histological stain.

Principles of Staining with a pH Indicator

The staining mechanism of a pH indicator like Xylenol Blue in a biological context would theoretically depend on the local pH of the tissue components. Cellular organelles and the extracellular matrix have distinct pH values, which can be altered in various physiological and pathological states. For instance, lysosomes are acidic, while the mitochondrial matrix is alkaline. A stain that reflects these pH differences could provide valuable functional information in addition to morphological detail.

Proposed Application Notes

Given the absence of established protocols, the following are proposed starting points for developing a Xylenol Blue staining method. These are based on general histological principles and will require significant optimization.

Potential Applications:

• Differentiation of acidic and basic cellular components: Leveraging the pH-dependent color changes to visualize organelles with distinct pH, such as acidic lysosomes and more neutral cytoplasm.

• Assessment of tissue ischemia or apoptosis: These processes are often associated with localized changes in tissue pH, which could potentially be visualized with Xylenol Blue.

• Tumor microenvironment studies: The pH of the tumor microenvironment is often acidic, a feature that could be highlighted by a pH-indicating stain.

Experimental Protocols

The following are hypothetical protocols that would need to be tested and optimized.

Preparation of Xylenol Blue Staining Solution

Reagents:

• Xylenol Blue powder (Indicator grade)[1]

• Distilled water

• Ethanol (95% and 70%)

• Glacial acetic acid (for acidic solution)

• Sodium bicarbonate (for basic solution)

Stock Solution (0.1% w/v):

• Weigh 0.1 g of Xylenol Blue powder.

• Dissolve in 100 mL of 70% ethanol. Gentle heating and stirring may be required.

• Filter the solution to remove any undissolved particles.

• Store in a well-labeled, airtight container, protected from light.

Working Solutions:

• Acidic Xylenol Blue: To 50 mL of stock solution, add 0.5 mL of glacial acetic acid. Adjust pH to approximately 2.5.

• Basic Xylenol Blue: To 50 mL of stock solution, add sodium bicarbonate until the pH reaches approximately 8.5.

Staining Protocol for Paraffin-Embedded Sections

• Deparaffinization and Rehydration:

  • Xylene: 2 changes, 5 minutes each.

  • 100% Ethanol: 2 changes, 3 minutes each.

  • 95% Ethanol: 2 changes, 3 minutes each.

  • 70% Ethanol: 1 change, 3 minutes.

  • Distilled Water: Rinse for 5 minutes.

• Staining:

  • Immerse slides in the desired Xylenol Blue working solution (acidic or basic) for 1-10 minutes. This step requires extensive optimization.

• Rinsing:

  • Rinse briefly in distilled water to remove excess stain.

• Differentiation (Optional):

  • If overstaining occurs, a brief rinse in acid alcohol (0.5-1% HCl in 70% ethanol) can be attempted, followed by a thorough wash in tap water.

• Counterstaining (Optional):

  • A nuclear counterstain like Hematoxylin could be used to provide context.

• Dehydration and Mounting:

  • 95% Ethanol: 2 changes, 3 minutes each.

  • 100% Ethanol: 2 changes, 3 minutes each.

  • Xylene: 2 changes, 5 minutes each.

  • Mount with a xylene-based mounting medium.

Data Presentation

As this is a novel application, quantitative data is not yet available. Researchers developing this method should aim to systematically record and tabulate the following parameters for optimization:

Parameter	Range Tested	Optimal Value	Observations
Dye Concentration (%)	0.01 - 0.5	Staining intensity, background staining
Solvent	Water, Ethanol (various %)	Dye solubility, tissue penetration
pH of Staining Solution	2.0 - 9.0	Color of stained structures, specificity
Staining Time (minutes)	1 - 30	Staining intensity, evenness
Differentiation Time (seconds)	1 - 10	Contrast, removal of background

Logical Workflow for Protocol Development

The following diagram illustrates a logical workflow for the development and validation of a novel staining protocol using Xylenol Blue.

Workflow for developing a novel histological stain.

Conclusion

The use of Xylenol Blue as a histological stain is an unexplored area with potential for novel applications, particularly in the study of tissue pH. The protocols and workflows presented here are intended to serve as a starting point for researchers in histology and drug development. Significant experimental work will be required to optimize and validate these methods. Successful development of a Xylenol Blue-based staining protocol could provide a valuable new tool for visualizing functional changes within tissues.

References

• 1. Xylenol Blue indicator grade, Dye content 90 % | 125-31-5 [sigmaaldrich.com]

Application Notes: Xylenol Blue for Soil pH Measurement

Introduction

Xylenol Blue is a sulfonephthalein dye that serves as a versatile pH indicator.[1] It is particularly useful in analytical chemistry due to its two distinct pH transition ranges, allowing for the estimation of pH in both acidic and alkaline environments.[1][2] In soil science, Xylenol Blue can be employed as a colorimetric agent for both rapid, semi-quantitative field tests and more precise, quantitative laboratory assays. Its clear color transitions provide a visual approximation of soil pH, a critical parameter that influences nutrient availability, microbial activity, and overall plant health.

Principle of Operation

Like other sulfonephthalein indicators, the color of Xylenol Blue in an aqueous solution is dependent on its molecular structure, which changes with the hydrogen ion (H+) concentration. In acidic conditions, the molecule is in a protonated state, which absorbs light at a specific wavelength, appearing red or yellow. As the pH increases and the environment becomes more alkaline, the molecule deprotonates, leading to a structural rearrangement and a shift in its light absorption spectrum, resulting in a yellow or blue color.

Caption: pH-dependent color transitions of Xylenol Blue.

Quantitative Data Summary

The key properties of Xylenol Blue as a pH indicator are summarized in the table below.

Property	Value	Reference
Chemical Family	Sulfonephthalein Dye
Molecular Formula	C₂₃H₂₂O₅S
Molecular Weight	410.49 g/mol
Appearance	Dark brown powder
Acidic pH Range	1.2 – 2.8
Acidic Transition	Red to Yellow
Alkaline pH Range	8.0 – 9.6
Alkaline Transition	Yellow to Blue
Solubility	Soluble in methanol

Experimental Protocols

Two primary methods for soil pH testing using Xylenol Blue are presented below: a rapid field method and a more precise laboratory-based quantitative method.

Protocol 1: Semi-Quantitative Field Method

This method is suitable for rapid, on-site estimation of soil pH.

Materials:

• Soil sample

• Distilled water

• White ceramic test plate or small beaker

• Spatula

• Dropper bottle with Xylenol Blue indicator solution (0.1% in 95% Methanol)

• pH color chart for Xylenol Blue

Procedure:

• Place a small amount of air-dried soil (approximately 1-2 grams) onto the white test plate.

• Add a few drops of distilled water to saturate the soil, creating a paste.

• Add 2-3 drops of the Xylenol Blue indicator solution to the soil paste.

• Thoroughly mix the soil, water, and indicator with the spatula.

• Allow the color to develop for a few minutes.

• Compare the resulting color of the liquid phase against the standard pH color chart to estimate the soil pH.

Protocol 2: Quantitative Laboratory Method (Spectrophotometric)

This protocol provides a more accurate and reproducible measurement of soil pH and is suitable for a research setting. It involves creating a soil extract and measuring the color change using a spectrophotometer.

Materials:

• Soil samples, air-dried and sieved (2-mm mesh)

• 0.01 M Calcium Chloride (CaCl₂) solution

• Xylenol Blue indicator solution (0.1% in 95% Methanol)

• Centrifuge tubes (50 mL)

• Mechanical shaker

• Centrifuge

• Spectrophotometer or microplate reader

• pH meter for calibration

• Standard buffer solutions (pH 4, 7, 10)

• 96-well microtiter plates (optional, for high-throughput)

Procedure:

Part A: Soil Extract Preparation

• Weigh 10 g of the prepared soil sample into a 50 mL centrifuge tube.

• Add 20 mL of 0.01 M CaCl₂ solution to achieve a 1:2 soil-to-solution ratio.

• Cap the tubes and shake them on a mechanical shaker for 30 minutes to ensure thorough mixing and equilibration.

• Centrifuge the samples at 3000 x g for 15 minutes to pellet the soil particles.

• Carefully decant the clear supernatant (the soil extract) into a clean tube. This supernatant will be used for pH measurement.

Part B: Colorimetric Measurement

• Calibration: Create a standard curve by adding a fixed amount of Xylenol Blue indicator (e.g., 20 µL) to a series of solutions with known pH values (e.g., prepared using standard buffers) spanning the alkaline range (pH 7.5 to 10.0).

• Pipette 200 µL of the soil extract supernatant into a well of a microtiter plate or a cuvette.

• Add 20 µL of the Xylenol Blue indicator solution to the extract.

• Mix gently and allow the color to stabilize for 5-10 minutes.

• Measure the absorbance of the solution at the wavelength of maximum absorbance for the blue (deprotonated) form of the indicator. This is typically around 590-600 nm.

• Use the absorbance reading and the previously generated calibration curve to determine the precise pH of the soil extract.

Experimental Workflow (Quantitative Method)

Caption: Workflow for quantitative soil pH analysis.

Advantages and Limitations

Advantages:

• Cost-Effective: Colorimetric methods are generally inexpensive compared to electrometric methods using a pH meter.

• Rapid Screening: The field method is fast and allows for the rapid testing of multiple samples, making it ideal for preliminary surveys.

• No Electricity Required: The visual method can be performed in field locations without access to power.

Limitations:

• Subjectivity: The visual comparison of colors in the field method can be subjective and lead to user-dependent variations in results.

• Lower Precision: Colorimetric methods are generally less precise than measurements taken with a calibrated pH meter.

• Interference: The presence of dissolved organic matter or colored ions in the soil extract can interfere with the final color, potentially leading to inaccurate readings.

• Limited Range: While Xylenol Blue has two ranges, it is most effective for soils that are either very acidic or distinctly alkaline. It will not provide resolution for soils in the near-neutral range (pH 3 to 8).

References

• 1. gspchem.com [gspchem.com]
• 2. 125-31-5 CAS | p-XYLENOL BLUE INDICATOR | pH Indicator (Solid) | Article No. 06505 [lobachemie.com]

Application Notes and Protocols: Xylenol Blue for Spectrophotometric Determination of Metal Ions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Xylenol Blue is a triphenylmethane (B1682552) dye commonly used as a pH indicator. Its molecular structure, rich in potential coordination sites, also allows it to form colored complexes with various metal ions. This property makes it a valuable reagent in spectrophotometry for the quantitative determination of these ions. The formation of a metal-Xylenol Blue complex results in a significant shift in the maximum absorbance wavelength (λmax) and an increase in molar absorptivity, enabling sensitive and selective measurement.

This document provides detailed application notes and protocols for the use of Xylenol Blue and its closely related analog, Xylenol Orange, in the spectrophotometric determination of a range of metal ions. While specific literature on Xylenol Blue for a broad spectrum of metals is limited, the principles and experimental procedures are largely analogous to those established for Xylenol Orange. The data and protocols presented herein are based on established methods for Xylenol Orange and available data for Xylenol Blue derivatives, providing a robust starting point for method development and application.

Principle of Spectrophotometric Determination

The determination of metal ion concentration using Xylenol Blue is based on the Beer-Lambert Law. In solution, Xylenol Blue exists in equilibrium between different colored forms depending on the pH. Upon the addition of a metal ion (Mⁿ⁺), a stable complex is formed, leading to a distinct color change.

Mⁿ⁺ + Xylenol Blue ⇌ [M(Xylenol Blue)]ⁿ⁺ (Color 1)(Color 2)

The absorbance of the resulting solution is measured at the λmax of the metal-Xylenol Blue complex. According to the Beer-Lambert Law (A = εbc), the absorbance (A) is directly proportional to the concentration of the metal ion (c), the molar absorptivity of the complex (ε), and the path length of the cuvette (b). By preparing a series of standard solutions with known metal ion concentrations and measuring their absorbance, a calibration curve can be constructed to determine the concentration of an unknown sample.

Figure 1. The underlying principle of metal ion determination.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the spectrophotometric determination of various metal ions using Xylenol Orange and a derivative of Xylenol Blue (Semimethylxylenol Blue). These values serve as a strong reference for developing methods with Xylenol Blue.

Table 1: Spectrophotometric Determination of Metal Ions with Xylenol Orange

Metal Ion	pH	λmax (nm)	Linear Range (ppm)	Molar Absorptivity (L·mol⁻¹·cm⁻¹)
Lead (Pb²⁺)	5.0	579	0 - 9.091	Not explicitly stated
Copper (Cu²⁺)	5.0	574	0 - 2.719	Not explicitly stated
Nickel (Ni²⁺)	5.0	584	0 - 2.381	Not explicitly stated
Zinc (Zn²⁺)	5.0-6.0	580	0.04 - 0.8	1.1 x 10⁴
Aluminum (Al³⁺)	3.0	555	0.0432 - 0.864	Not explicitly stated
Chromium (Cr³⁺)	3.0	Not Stated	Not Stated	1.9 x 10⁴

Table 2: Spectrophotometric Determination of Metal Ions with Semimethylxylenol Blue

Metal Ion	pH	λmax (nm)	Linear Range (μg/cm³)	Molar Absorptivity (L·mol⁻¹·cm⁻¹)
Iron (Fe³⁺)	1.2 - 1.5	580 - 581	up to 1.4	3.38 x 10⁴
Aluminum (Al³⁺)	2.5 - 2.9	554 - 555	up to 1.0	2.91 x 10⁴

Experimental Protocols

The following are detailed protocols for the spectrophotometric determination of representative metal ions using Xylenol Orange. These can be adapted for use with Xylenol Blue, with the understanding that optimal conditions such as pH and λmax may need to be re-evaluated.

Protocol 1: Simultaneous Determination of Lead, Copper, and Nickel

This protocol is adapted for the simultaneous determination of Pb(II), Cu(II), and Ni(II) using a partial least squares (PLS) calibration model, which is effective for mixtures with overlapping spectra.[1]

1. Reagent Preparation:

• Standard Metal Ion Solutions (1000 ppm): Prepare stock solutions of Pb(II), Cu(II), and Ni(II) by dissolving appropriate amounts of their nitrate (B79036) or chloride salts in deionized water.

• Xylenol Orange Solution (1 x 10⁻⁴ M): Dissolve the required amount of Xylenol Orange powder in deionized water.

• Buffer Solution (pH 5.0): Prepare an acetate (B1210297) buffer by mixing appropriate volumes of acetic acid and sodium acetate solutions.

2. Calibration Standards Preparation:

• Prepare a series of calibration standards by taking known volumes of the standard metal ion stock solutions.

• To each standard, add 1.0 mL of the pH 5.0 buffer solution in a 5 mL volumetric flask.

• Add a sufficient amount of the 1 x 10⁻⁴ M Xylenol Orange solution.

• Dilute to the mark with deionized water. The final concentration ranges should be approximately 0-9 ppm for lead, 0-3 ppm for copper, and 0-2.5 ppm for nickel.[1]

3. Sample Preparation:

• Dissolve the sample containing the metal ions in a suitable solvent and dilute to a known volume.

• Take an aliquot of the sample solution and treat it in the same manner as the calibration standards.

4. Spectrophotometric Measurement:

• Record the absorption spectra of the blank, calibration standards, and samples from 350 nm to 650 nm using a spectrophotometer with a 1 cm cuvette.

• Use a reagent blank (containing all reagents except the metal ions) to zero the instrument.

5. Data Analysis:

• Construct a PLS calibration model using the spectral data of the calibration standards.

• Use the developed model to predict the concentrations of lead, copper, and nickel in the unknown samples.

Figure 2. Workflow for simultaneous metal ion determination.

Protocol 2: Determination of Aluminum

This protocol describes a method for the determination of aluminum (Al³⁺).[2]

1. Reagent Preparation:

• Standard Aluminum Solution (100 ppm): Prepare a stock solution by dissolving a known weight of high-purity aluminum wire in hydrochloric acid and diluting to a known volume.

• Xylenol Orange Solution (1.58 x 10⁻³ M): Dissolve the appropriate amount of Xylenol Orange in deionized water.[3]

• KHP Buffer Solution (pH 3.0): Prepare a potassium hydrogen phthalate (B1215562) buffer solution and adjust the pH to 3.0.

2. Calibration Standards and Sample Preparation:

• Pipette aliquots of the standard aluminum solution into a series of 25 mL volumetric flasks to cover the range of 0.04 to 0.9 mg/L.[3]

• Prepare the sample solution by appropriate dissolution and dilution.

• To each flask, add 1.5 mL of the Xylenol Orange solution.

• Dilute to the mark with the KHP buffer solution.

3. Color Development:

• Heat the volumetric flasks in a water bath at 70°C for 8 minutes to accelerate the complex formation.

• Cool the solutions to room temperature.

4. Spectrophotometric Measurement:

• Measure the absorbance of the standards and samples at 555 nm against a reagent blank.

5. Data Analysis:

• Plot a calibration curve of absorbance versus aluminum concentration.

• Determine the concentration of aluminum in the sample from the calibration curve.

Interference Studies

The selectivity of Xylenol Blue-based methods can be affected by the presence of other metal ions that also form complexes with the reagent. The degree of interference depends on the specific metal ion, its concentration, and the pH of the solution.

Common interfering ions for Xylenol Orange methods, which are likely to also interfere with Xylenol Blue, include Fe³⁺, Ga³⁺, In³⁺, Bi³⁺, Zr⁴⁺, and V⁵⁺. The interference from some ions can be minimized by adjusting the pH or by using masking agents such as EDTA, fluoride, or cyanide. It is crucial to perform interference studies for the specific matrix of the sample being analyzed to ensure the accuracy of the results.

Conclusion

Xylenol Blue and its analogs are versatile and sensitive reagents for the spectrophotometric determination of a variety of metal ions. The protocols and data provided in these application notes, primarily based on the well-established use of Xylenol Orange, offer a comprehensive guide for researchers and scientists. For optimal results, it is recommended to validate the method for the specific metal ion and sample matrix of interest, including the determination of the optimal pH, λmax, and the investigation of potential interferences. The use of multivariate calibration techniques can further enhance the applicability of this method for the simultaneous analysis of multiple metal ions in complex samples.

References

• 1. academic.oup.com [academic.oup.com]
• 2. asianpubs.org [asianpubs.org]
• 3. pharmtech.com [pharmtech.com]

Application Notes and Protocols: Xylenol Blue in Non-Aqueous Titrations

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Xylenol Blue as a visual indicator in non-aqueous titrations. These methods are particularly useful for the quantitative analysis of weakly acidic or basic compounds that are insoluble in water or provide poor endpoints in aqueous media.

Introduction to Non-Aqueous Titrations with Xylenol Blue

Non-aqueous titrations are a cornerstone of pharmaceutical and chemical analysis, enabling the accurate quantification of substances that are too weakly acidic or basic to be titrated in water.[1][2] The solvent in a non-aqueous titration can significantly influence the acidic or basic strength of a solute, a phenomenon known as the "leveling effect."[3] For instance, a protogenic solvent like glacial acetic acid can enhance the basicity of a weak base, allowing it to be titrated with a strong acid like perchloric acid.[2][4]

Xylenol Blue is a sulfonephthalein dye that exhibits two distinct color change ranges in aqueous solutions, making it a versatile pH indicator. While specific data for its transition ranges in various non-aqueous solvents are not extensively documented, its structural similarity to Thymol Blue suggests its utility in similar applications. Xylenol Blue can often be used at half the concentration of Thymol Blue.

Key Advantages of Non-Aqueous Titrations:

• Suitable for the analysis of weak acids and bases.

• Enables the titration of water-insoluble compounds.

• Provides sharper endpoints for certain analytes compared to aqueous titrations.

• Applicable to a wide range of organic compounds, including many pharmaceuticals.

Quantitative Data

The following table summarizes the known properties of Xylenol Blue in aqueous solutions. It is important to note that these transition ranges may shift in non-aqueous solvents. For critical applications, it is recommended to perform a potentiometric titration alongside the visual indicator method to confirm the endpoint color change.

Property	Value
Chemical Name	p-Xylenolsulfonphthalein
CAS Number	125-31-5
Molecular Formula	C₂₃H₂₂O₅S
Aqueous pH Range 1	1.2 (Red) – 2.8 (Yellow)
Aqueous pH Range 2	8.0 (Yellow) – 9.6 (Blue/Violet)

Data sourced from multiple references.

The following table provides a comparison with other common indicators used in non-aqueous titrations.

Indicator	Typical Solvent	Typical Titrant	Color Change (Basic to Acidic)
Crystal Violet	Glacial Acetic Acid	Perchloric Acid	Violet → Blue → Green → Yellowish-Green
Thymol Blue	Methanol / DMF	Tetrabutylammonium Hydroxide	Yellow → Blue
Oracet Blue B	Glacial Acetic Acid	Perchloric Acid	Blue → Pink

Data sourced from multiple references.

Experimental Protocols

This protocol is suitable for the assay of weak bases such as amines, pyridines, and their salts. Glacial acetic acid acts as a leveling solvent, enhancing the basicity of the analyte.

Materials:

• 0.1 M Perchloric acid in glacial acetic acid

• Xylenol Blue indicator solution (0.2% w/v in glacial acetic acid)

• Glacial Acetic Acid (analytical grade, low water content)

• Analyte (e.g., a primary amine)

• Potassium hydrogen phthalate (B1215562) (primary standard)

Procedure:

• Preparation of 0.1 M Perchloric Acid:

  • To 900 mL of glacial acetic acid, add 8.5 mL of 72% perchloric acid while stirring continuously.

  • Add 30 mL of acetic anhydride (B1165640) to the solution and dilute to 1 L with glacial acetic acid.

  • Allow the solution to stand for 24 hours to ensure the complete reaction of acetic anhydride with water.

• Standardization of 0.1 M Perchloric Acid:

  • Accurately weigh approximately 500 mg of dried potassium hydrogen phthalate and dissolve it in 25 mL of glacial acetic acid.

  • Add 2-3 drops of Xylenol Blue indicator solution.

  • Titrate with the prepared 0.1 M perchloric acid solution until the color changes from blue to a stable green or yellowish-green endpoint.

  • Perform a blank titration and make any necessary corrections.

• Preparation of Xylenol Blue Indicator Solution:

  • Dissolve 0.2 g of Xylenol Blue in 100 mL of glacial acetic acid. Gentle warming may be required to facilitate dissolution.

• Titration of the Analyte:

  • Accurately weigh an appropriate amount of the analyte and dissolve it in 25-50 mL of glacial acetic acid.

  • Add 2-3 drops of Xylenol Blue indicator solution. The initial color should be blue or violet, indicating a basic solution.

  • Titrate with the standardized 0.1 M perchloric acid until the endpoint is reached, signified by a color change to green or yellowish-green.

Calculation: The concentration of the analyte can be calculated using the following formula:

Where:

• V_sample = Volume of titrant consumed by the sample (mL)

• V_blank = Volume of titrant consumed by the blank (mL)

• M_titrant = Molarity of the perchloric acid titrant (mol/L)

• F = Molar mass of the analyte / number of reacting protons

• W_sample = Weight of the sample (mg)

Visualizations

Signaling Pathway of Xylenol Blue in Aqueous Solution

Caption: Protonation states and corresponding colors of Xylenol Blue in water.

Experimental Workflow for Non-Aqueous Titration of a Weak Base

Caption: Step-by-step workflow for the non-aqueous titration of a weak base.

References

• 1. info.gfschemicals.com [info.gfschemicals.com]
• 2. lcms.cz [lcms.cz]
• 3. copbela.org [copbela.org]
• 4. mt.com [mt.com]

Application Notes and Protocols: Xylenol Derivatives as Colorimetric Sensors for Environmental Testing

Introduction

Colorimetric sensors offer a rapid, cost-effective, and often portable solution for the preliminary screening of environmental contaminants. This document provides detailed application notes and protocols for the use of xylenol derivatives, specifically Xylenol Blue and Xylenol Orange, as colorimetric sensors in environmental testing. While Xylenol Blue is a well-established pH indicator, its derivative, Xylenol Orange, serves as a highly sensitive metallochromic indicator suitable for the detection of various heavy metal ions in aqueous samples. These methods are valuable for researchers, scientists, and professionals in drug development and environmental monitoring for initial sample screening and quantitative estimations.

Xylenol Blue as a pH Indicator

Xylenol Blue is a sulfonephthalein dye that exhibits two distinct pH transition ranges, making it a versatile indicator for assessing the acidity or alkalinity of water samples.[1] Its color changes are sharp and easily distinguishable, allowing for rapid, semi-quantitative pH determination by visual comparison or for more precise measurements using spectrophotometry.

Principle of pH Sensing

The color change of Xylenol Blue is due to alterations in its molecular structure in response to varying hydrogen ion concentrations. It has two useful pH ranges for titration and sensing: one in acidic conditions and another in alkaline conditions.[1]

Quantitative Data

Property	Value	Reference
Acidic pH Transition Range	pH 1.2 (Red) to pH 2.8 (Yellow)	[1]
Alkaline pH Transition Range	pH 8.0 (Yellow) to pH 9.6 (Blue)	[1]
Molecular Formula	C₂₃H₂₂O₅S	[1]
Molar Mass	410.48 g/mol

Experimental Protocol: pH Determination in Water Samples

Objective: To determine the approximate pH of a water sample using Xylenol Blue indicator solution.

Materials:

• Xylenol Blue indicator solution (0.04% w/v in ethanol)

• Water sample

• pH buffer solutions (for creating a color chart)

• Test tubes or cuvettes

• Pipettes

• White background for color comparison

Procedure:

• Prepare a set of reference solutions by adding a fixed amount of Xylenol Blue indicator to solutions of known pH (e.g., pH 1, 2, 3, 8, 9, 10).

• Add 1-2 drops of Xylenol Blue indicator solution to 5 mL of the water sample in a clear test tube.

• Gently mix the solution.

• Observe the color of the solution against a white background.

• Compare the color of the sample to the prepared reference solutions or a standard pH color chart for Xylenol Blue to estimate the pH.

• For more quantitative results, a spectrophotometer can be used to measure the absorbance at the wavelength of maximum absorbance for the acidic or basic form of the dye.

Xylenol Orange for Heavy Metal Detection

Xylenol Orange is a derivative of Xylenol Blue and a highly sensitive metallochromic indicator used for the complexometric and colorimetric determination of various metal ions. It forms colored complexes with metal ions, and this color change can be used for quantitative analysis, particularly in environmental water and wastewater testing.

Principle of Metal Ion Sensing

Xylenol Orange chelates with polyvalent metal ions to form stable, colored complexes. The formation of the metal-XO complex results in a distinct color change from the free indicator, which can be measured spectrophotometrically. The intensity of the color is proportional to the concentration of the metal ion.

Signaling pathway for metal ion detection using Xylenol Orange.

Quantitative Data for Metal Ion Detection

Metal Ion	Method	Linear Range	Detection Limit	Reference
Lead (Pb²⁺)	Naked-eye colorimetry	0.2 - 10.0 mg/L	0.2 mg/L
Zinc (Zn²⁺)	Spectrophotometry	-	0.61 ppm
Aluminum (Al³⁺)	XO-functionalized AuNPs	50 - 300 ppb	12 ppb
Iron (Fe³⁺)	Complexometric Titration	-	-
Cadmium (Cd²⁺)	Spectrophotometry with preconcentration	-	-

Experimental Protocol: Colorimetric Determination of Lead (Pb²⁺) in Water

Objective: To determine the concentration of lead ions in a water sample using Xylenol Orange.

Materials:

• Xylenol Orange solution (1 mg/mL in pH 5.5 acetate (B1210297) buffer)

• Acetate buffer (pH 6)

• Lead (Pb²⁺) standard solutions (0.2 to 10 mg/L)

• Water sample

• Test tubes or cuvettes

• Pipettes

• UV-Vis Spectrophotometer

Procedure:

• Preparation of Standard Curve: a. Prepare a series of standard solutions of Pb²⁺ with concentrations ranging from 0.2 to 10.0 mg/L. b. To 1.0 mL of each standard solution in a test tube, add 500 µL of pH 6 acetate buffer. c. Add 100 µL of the 1 mg/mL Xylenol Orange solution. d. Allow the reaction to proceed for 5 minutes. e. Measure the absorbance of the resulting orange-red to purple-red complex at the wavelength of maximum absorbance (around 570-580 nm). f. Plot a calibration curve of absorbance versus Pb²⁺ concentration.

• Sample Analysis: a. Take 1.0 mL of the water sample and treat it in the same manner as the standards (add buffer and Xylenol Orange solution). b. Measure the absorbance of the sample solution after the 5-minute reaction time. c. Determine the concentration of Pb²⁺ in the sample by interpolating its absorbance on the standard curve.

Workflow for the colorimetric determination of lead ions.

Selectivity and Interferences

For heavy metal analysis using Xylenol Orange, selectivity can be a concern as it complexes with multiple metal ions. The pH of the solution plays a crucial role in determining which metal-XO complexes form. Therefore, adjusting the pH can provide some degree of selectivity. For complex matrices, a pre-separation or masking step may be necessary to avoid interference from other metal ions. For instance, the presence of Fe³⁺ or Cu²⁺ can interfere with the determination of Zn²⁺.

Conclusion

Xylenol Blue and its derivative Xylenol Orange are valuable reagents for colorimetric sensing in environmental applications. Xylenol Blue serves as a straightforward indicator for pH assessment. Xylenol Orange provides a sensitive method for the detection of a range of heavy metal ions. The protocols outlined in this document offer a foundation for the application of these dyes in environmental testing. It is recommended that users validate these methods for their specific sample matrices and analytical requirements.

References

• 1. Xylenol Blue indicator grade, Dye content 90 125-31-5 [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Xylenol Blue Indicator

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing issues with the sharpness of the Xylenol Blue indicator color change during experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the color change of my Xylenol Blue indicator not sharp?

The color change of a pH indicator is not instantaneous but occurs over a pH range.[1][2][3] For Xylenol Blue, there are two distinct transition ranges: from red to yellow between pH 1.2 and 2.8, and from yellow to blue between pH 8.0 and 9.6.[4][5] A gradual, rather than sharp, color change can be attributed to several factors:

• Slow pH Change Near Equivalence Point: If the pH of the solution changes slowly as you add titrant near the equivalence point, the indicator will transition through its color range gradually. This is often the case when titrating a weak acid with a weak base.

• Indicator Concentration: The concentration of the indicator solution can impact the perceived sharpness of the color change. A high concentration may result in a deeper color, but it can also obscure the transition point. Conversely, a very low concentration might make the color change difficult to see.

• Human Perception: The human eye requires a significant ratio of one colored form of the indicator to the other to perceive a distinct color change. The intermediate colors (e.g., orange in the acidic range, green in the basic range) can appear over several drops of titrant.

Q2: I am seeing a greenish color instead of a distinct yellow or blue. What does this mean?

A greenish hue indicates that the pH of your solution is within the upper transition range of Xylenol Blue (pH 8.0-9.6). In this range, both the yellow (acidic form) and blue (basic form) of the indicator are present in significant concentrations, and their mixture appears green. To achieve a sharper endpoint, you need to add titrant more slowly as the green color appears, watching for the first drop that causes a permanent switch to blue.

Q3: Can the age or storage of the Xylenol Blue indicator affect its performance?

Yes, the stability of the indicator can be a factor. Xylenol Blue should be stored desiccated at room temperature. Over time, or with improper storage, the indicator may degrade, which could potentially affect the clarity of its color change. It is recommended to use a freshly prepared indicator solution for best results.

Q4: How do I choose the correct pH transition range of Xylenol Blue for my titration?

The choice of transition range depends on the expected pH at the equivalence point of your titration.

• Acidic Range (pH 1.2-2.8): This range is suitable for titrations where the equivalence point is in the highly acidic region, for example, the titration of a strong acid with a strong base where you are specifically interested in this low pH range, or in specific polyprotic acid titrations.

• Alkaline Range (pH 8.0-9.6): This is the more commonly used range and is appropriate for the titration of a strong acid with a strong base (where the equivalence point is at pH 7, but the sharpest pH change occurs around this range) or a weak acid with a strong base where the equivalence point is in the alkaline region.

Data Presentation

The quantitative data for the Xylenol Blue indicator is summarized in the table below.

Property	Value	Color (Acidic Form)	Color (Basic Form)
Acidic Transition Range	pH 1.2 - 2.8	Red	Yellow
Alkaline Transition Range	pH 8.0 - 9.6	Yellow	Blue

Data sourced from multiple references.

Experimental Protocols

Protocol for Preparing 0.1% Xylenol Blue Indicator Solution

• Weighing: Accurately weigh 0.1 g of Xylenol Blue powder.

• Dissolving: Dissolve the powder in 100 mL of ethanol (B145695) or methanol. Gentle warming may be required to facilitate dissolution. Alternatively, for an aqueous solution, dissolve 0.1 g of Xylenol Blue in 2.15 mL of 0.1 M sodium hydroxide (B78521) and dilute to 100 mL with deionized water.

• Storage: Store the solution in a well-stoppered bottle, protected from light.

Protocol for a Typical Acid-Base Titration to Achieve a Sharp Endpoint

• Analyte Preparation: Pipette a known volume of the analyte (the solution of unknown concentration) into a clean Erlenmeyer flask.

• Indicator Addition: Add 2-3 drops of the prepared 0.1% Xylenol Blue indicator solution to the analyte. The solution should turn yellow if you are titrating an acid with a base (starting below pH 8.0).

• Initial Titration: Begin adding the titrant from the burette to the analyte while continuously swirling the flask. Add the titrant more rapidly at the beginning of the titration.

• Approaching the Endpoint: As the endpoint is approached, you will notice that the color of the indicator at the point of titrant addition takes longer to revert to the original color. In the case of the alkaline range, you will see a temporary blue or green color that disappears upon swirling.

• Endpoint Determination: Slow down the titrant addition to a drop-by-drop rate. The endpoint is reached when a single drop of titrant causes a permanent color change from yellow to blue (or yellow-green to blue).

• Recording the Volume: Record the final volume of the titrant used from the burette.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting a non-sharp color change with the Xylenol Blue indicator.

Caption: Troubleshooting flowchart for a non-sharp Xylenol Blue indicator color change.

References

• 1. quora.com [quora.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. youtube.com [youtube.com]
• 4. Xylenol Blue | I10574 | CAS 125-31-5 | TriStains [tristains.com]
• 5. gspchem.com [gspchem.com]

Technical Support Center: Interference of Metal Ions with Xylenol Blue Indicator

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the challenges posed by metal ion interference when using the Xylenol Blue indicator in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Xylenol Blue and what are its primary applications?

A1: Xylenol Blue is a triphenylmethane (B1682552) dye that functions as a pH indicator and a metallochromic indicator. As a pH indicator, it exhibits two distinct color change ranges: pH 1.2 (red) to 2.8 (yellow) and pH 8.0 (yellow) to 9.6 (blue). In its capacity as a metallochromic indicator, Xylenol Blue is widely used in complexometric titrations to determine the concentration of various metal ions in a sample. In these titrations, it forms a colored complex with the metal ions, and the endpoint is signaled by a color change when a chelating agent, such as EDTA, displaces the indicator from the metal ion.

Q2: How do metal ions interfere with Xylenol Blue?

A2: Metal ion interference with Xylenol Blue typically occurs through one of two primary mechanisms:

• Formation of Stable Complexes: Some metal ions form highly stable complexes with Xylenol Blue. If this metal-indicator complex is more stable than the metal-EDTA complex, the EDTA will be unable to displace the indicator, effectively "blocking" the indicator and preventing the expected color change at the endpoint. This leads to inaccurate or unattainable titration results.

• Color Obscuration: The presence of colored metal ions or their complexes in the solution can obscure the color change of the Xylenol Blue indicator, making it difficult to accurately determine the endpoint of the titration.

Q3: Which metal ions are known to commonly interfere with Xylenol Blue?

A3: Several metal ions are known to interfere with Xylenol Blue, primarily due to the formation of strong complexes. These include, but are not limited to:

• Iron (Fe³⁺)

• Aluminum (Al³⁺)

• Copper (Cu²⁺)

• Zinc (Zn²⁺)

• Lead (Pb²⁺)

• Nickel (Ni²⁺)

The extent of interference is dependent on the concentration of the interfering ion and the pH of the solution.

Q4: How does pH influence metal ion interference?

A4: The pH of the solution is a critical factor in metal ion interference. The stability of metal-indicator and metal-EDTA complexes is highly pH-dependent. By adjusting the pH, it is possible to selectively titrate certain metal ions without interference from others. For example, some metal ions can be titrated at a lower pH where other potentially interfering ions do not form strong complexes with either the indicator or EDTA.

Troubleshooting Guides

Issue 1: No clear endpoint or a sluggish color change during titration.

This is a common issue that often points to interference from metal ions that form overly stable complexes with Xylenol Blue.

Troubleshooting Steps:

• Identify Potential Interfering Ions: Review the composition of your sample to identify any metal ions known to interfere with Xylenol Blue (see FAQ Q3).

• pH Adjustment: The first line of defense is often pH control. Different metal ions can be selectively titrated at specific pH ranges. For instance, a mixture of Bi³⁺ and Pb²⁺ can be analyzed by first titrating Bi³⁺ at a pH of 2 with Xylenol Orange (a related indicator), and then raising the pH to 5 to titrate Pb²⁺.[1]

• Utilize Masking Agents: If pH adjustment is insufficient, a masking agent can be employed. Masking agents are substances that form stable complexes with interfering ions, preventing them from reacting with Xylenol Blue or EDTA.

  • For Iron (Fe³⁺) Interference: Ascorbic acid can be used to reduce Fe³⁺ to Fe²⁺, which has a significantly lower tendency to interfere.[2] Alternatively, thiourea (B124793) can be used as a masking agent for iron.

  • For Aluminum (Al³⁺) Interference: Triethanolamine (B1662121) can be used to mask aluminum ions.[3][4] Another effective masking agent for aluminum is ammonium (B1175870) fluoride.

  • For Copper (Cu²⁺) Interference: L-histidine can be used to mask copper ions.[2]

• Back Titration: If direct titration is not feasible due to a blocked indicator, a back titration can be performed. This involves adding a known excess of a standard EDTA solution to the sample, allowing the metal-EDTA complex to form. The unreacted EDTA is then titrated with a standard solution of a second metal ion (e.g., Mg²⁺ or Zn²⁺) for which a suitable indicator is available.

Issue 2: The color of the solution is obscuring the indicator's endpoint.

This issue arises when the sample contains colored ions or when the pH adjustment or addition of other reagents results in a colored solution.

Troubleshooting Steps:

• Dilution: If the concentration of the colored species is high, diluting the sample may reduce the color intensity to a level where the indicator's color change is visible. However, ensure that the analyte concentration remains within the detection limits of the method.

• Spectrophotometric Detection: Instead of relying on visual endpoint detection, a spectrophotometer can be used to monitor the absorbance of the solution at a specific wavelength corresponding to the metal-indicator complex. A plot of absorbance versus titrant volume will show a distinct change in slope at the equivalence point.

• Alternative Indicator: If the sample's color interferes specifically with the colors of Xylenol Blue, consider using a different metallochromic indicator that has a color change in a different part of the visible spectrum.

Data Presentation

Table 1: Quantitative Data on Metal Ion Interference with Xylenol Orange

Note: Data for the closely related indicator Xylenol Orange. An ion was considered to interfere when its presence at 1200 ppm caused a variation in absorbance of more than 5%.

Interfering Ion	Concentration (ppm)	Observed Effect on Absorbance
Various Cations and Anions	1200	> 5% variation

Table 2: Stability Constants (log K) of Metal-EDTA and Metal-Xylenol Blue Complexes

Note: Stability constants are crucial for predicting the potential for interference. A successful titration requires the stability of the metal-EDTA complex to be significantly higher than that of the metal-Xylenol Blue complex. Data for Xylenol Blue is limited; values for the structurally similar Xylenol Orange are provided where available and should be used as an estimate.

Metal Ion	log K (Metal-EDTA)	log K (Metal-Xylenol Orange/Blue)
Fe³⁺	25.1	Data not available for Xylenol Blue
Al³⁺	16.1	Data not available for Xylenol Blue
Cu²⁺	18.8	Data not available for Xylenol Blue
Zn²⁺	16.5	Data not available for Xylenol Blue
Pb²⁺	18.0	Data not available for Xylenol Blue
Ni²⁺	18.6	Data not available for Xylenol Blue

Experimental Protocols

Protocol 1: Masking of Iron (Fe³⁺) Interference using Ascorbic Acid

This protocol describes the reduction of Fe³⁺ to Fe²⁺ to prevent its interference in complexometric titrations using Xylenol Blue.

• Sample Preparation: Prepare the sample solution containing the analyte of interest and the interfering Fe³⁺ ions in a suitable flask.

• pH Adjustment: Adjust the pH of the solution to the optimal range for the titration of the target metal ion.

• Addition of Ascorbic Acid: Add a sufficient amount of ascorbic acid solution (e.g., 1% w/v) to the sample solution. The amount required will depend on the concentration of Fe³⁺. A slight excess is generally recommended.

• Incubation: Gently swirl the flask and allow the solution to stand for a few minutes to ensure the complete reduction of Fe³⁺ to Fe²⁺.

• Addition of Indicator: Add a few drops of Xylenol Blue indicator solution.

• Titration: Proceed with the titration with a standard EDTA solution until the appropriate color change is observed.

Protocol 2: Masking of Aluminum (Al³⁺) Interference using Triethanolamine

This protocol details the masking of Al³⁺ in a solution to allow for the selective titration of other metal ions.

• Sample Preparation: Place the sample solution containing the analyte and interfering Al³⁺ into a titration vessel.

• Addition of Triethanolamine: Add a sufficient volume of triethanolamine to the solution. The amount will depend on the concentration of Al³⁺.

• pH Adjustment: Adjust the pH of the solution to the desired value for the titration of the target metal ion.

• Addition of Indicator: Add the Xylenol Blue indicator to the solution.

• Titration: Titrate the solution with a standard EDTA solution. The triethanolamine will form a stable complex with Al³⁺, preventing it from interfering with the titration.

Mandatory Visualization

Caption: Troubleshooting workflow for metal ion interference.

Caption: Logical relationship of interference and masking.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. researchgate.net [researchgate.net]
• 3. Selective masking and demasking for the stepwise complexometric determination of aluminium, lead and zinc from the same solution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Xylenol Blue indicator fading or instability in solution

Welcome to the Technical Support Center for Xylenol Blue. This guide provides detailed troubleshooting information and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing issues with Xylenol Blue indicator fading or instability.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my Xylenol Blue indicator solution fading, or is the color unstable?

Instability or fading of a Xylenol Blue solution can be attributed to several factors, ranging from chemical degradation to improper solution pH. A systematic approach to troubleshooting is often the most effective.

Potential Causes and Solutions:

• Incorrect pH: Xylenol Blue is a sulfonephthalein dye that exhibits two distinct color-change intervals. Using it in a solution outside of these ranges, or in a poorly buffered solution where the pH is drifting, can lead to unexpected or seemingly unstable colors.

  • Solution: Ensure your experimental pH is within one of the two active transition ranges. Use calibrated pH buffers to verify the indicator's performance.

• Chemical Degradation: The indicator's complex organic structure can be irreversibly damaged by certain chemicals.

  • Oxidizing Agents: Strong oxidizers (e.g., chlorine, peroxides, permanganates) can bleach the dye, causing it to fade to a colorless state.

  • Reducing Agents: Strong reducing agents can also alter the chromophore (the color-producing part of the molecule), leading to color loss.

  • Solution: Review your sample composition for the presence of strong oxidizing or reducing agents.[1] If present, Xylenol Blue may not be a suitable indicator for your application.

• Photodegradation: Like many organic dyes, Xylenol Blue can be sensitive to light, especially UV radiation. Prolonged exposure can cause the dye to break down, resulting in a faded appearance.

  • Solution: Store indicator solutions in amber glass or opaque bottles to protect them from light.[2] Minimize the exposure of your experiment to direct sunlight or strong artificial light.

• Improper Concentration: An overly diluted indicator solution may appear faint or fade quickly, especially in highly colored or turbid samples.

  • Solution: Prepare the indicator solution according to standard protocols (e.g., 0.1 g in 100 mL of 50% ethanol).[3] You may need to optimize the concentration for your specific application.

• Temperature Effects: High temperatures can accelerate the rate of chemical degradation from interfering substances.

  • Solution: If possible, conduct experiments at a controlled room temperature. Avoid heating the indicator solution unless specified in a protocol.

Q2: What are the precise pH transition ranges and colors for Xylenol Blue?

Xylenol Blue has two useful pH ranges for titration and analysis.[4] Understanding these is critical for its correct application.

Data Presentation: pH Transition Ranges of Xylenol Blue

pH Range	Color in Acidic Form (Low pH)	Color in Basic Form (High pH)
1.2 – 2.8	Red	Yellow
8.0 – 9.6	Yellow	Blue (or Violet-Blue)

Data sourced from multiple chemical suppliers.

Q3: How should I properly prepare and store a Xylenol Blue indicator solution?

Proper preparation and storage are crucial for maximizing the shelf-life and reliability of your indicator.

• Preparation: A common method is to dissolve 0.1g of Xylenol Blue powder in 100 mL of 50% ethanol. For aqueous applications, 0.04g can be dissolved in a small amount of 0.1M NaOH before being diluted to 100 mL with water.

• Storage: The solution should be stored at room temperature in a tightly sealed, opaque or amber-colored bottle to protect it from light and air. Storing it in a cool, dark place is recommended.

Q4: How can I test my Xylenol Blue solution to confirm it is working correctly?

If you suspect your indicator has degraded, you can perform a simple quality control check using standard pH buffers. This test verifies that the indicator changes color at the correct pH values.

Experimental Protocols

Protocol 1: Performance Verification of Xylenol Blue Indicator

Objective: To confirm the correct colorimetric response of a Xylenol Blue indicator solution at its acidic and basic pH transition points.

Materials:

• Xylenol Blue indicator solution (to be tested)

• Standard pH buffers: pH 1.0, pH 3.0, pH 7.0, pH 8.0, and pH 10.0

• Small, clean glass beakers or test tubes (50 mL)

• Calibrated pH meter for buffer verification (optional but recommended)

• Pipettes or droppers

Procedure:

• Setup: Label five separate beakers or test tubes with the pH of the buffers: 1.0, 3.0, 7.0, 8.0, and 10.0.

• Buffer Dispensing: Dispense approximately 10 mL of the corresponding buffer into each labeled container.

• Indicator Addition: Add 2-3 drops of your Xylenol Blue indicator solution to each buffer.

• Observation: Gently swirl each container and observe the resulting color.

• Analysis: Compare the observed colors with the expected results in the table below.

Expected Results:

Buffer pH	Expected Color	Rationale
1.0	Red	Below the first transition range (1.2-2.8).
3.0	Yellow	Above the first transition range.
7.0	Yellow	Within the stable yellow intermediate range.
8.0	Yellow-Green	At the start of the second transition range (8.0-9.6).
10.0	Blue / Violet-Blue	Above the second transition range.

Interpretation:

• If the observed colors match the expected results, your indicator is performing correctly.

• If the colors are faint, the indicator may be too dilute.

• If the colors do not change as expected (e.g., the pH 1.0 solution is yellow), the indicator has likely degraded and should be discarded.

Mandatory Visualizations

// Nodes start [label="Xylenol Blue Fading\nor Unstable Color?", shape=diamond, style="filled", fillcolor="#EA4335", fontcolor="#FFFFFF"];

check_ph [label="Is solution pH within\n a transition range?\n(1.2-2.8 or 8.0-9.6)", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; check_chem [label="Are strong oxidizing or\nreducing agents present?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; check_storage [label="Was the indicator stored\nproperly (dark, sealed)?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

sol_ph [label="Adjust pH or use\nappropriate buffer system.", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_chem [label="Indicator is likely incompatible.\nConsider alternative indicator.", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"]; sol_storage [label="Photodegradation or\ncontamination likely.\nPrepare fresh solution.", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"]; sol_verify [label="Verify indicator performance\nusing Protocol 1.", shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges start -> check_ph; check_ph -> sol_ph [label="No", color="#EA4335"]; check_ph -> check_chem [label="Yes", color="#34A853"];

check_chem -> sol_chem [label="Yes", color="#EA4335"]; check_chem -> check_storage [label="No", color="#34A853"];

check_storage -> sol_storage [label="No", color="#EA4335"]; check_storage -> sol_verify [label="Yes", color="#34A853"]; } Caption: Troubleshooting workflow for Xylenol Blue indicator issues.

Caption: pH-dependent equilibrium shifts of Xylenol Blue.

References

• 1. Laboratory Chemicals | Alpha Chemika [alphachemika.co]
• 2. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 3. Preparation of Titration Indicators [dhanlaldelloyd.tripod.com]
• 4. goldbio.com [goldbio.com]

Technical Support Center: Optimizing Xylenol Blue for Accurate pH Measurement

Welcome to the technical support center for optimizing the use of Xylenol Blue in pH measurements. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable advice for common experimental challenges. Here you will find frequently asked questions (FAQs), detailed troubleshooting guides, and comprehensive experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of Xylenol Blue for pH measurement?

A1: The optimal concentration of Xylenol Blue is not a single value but depends on the specific experimental conditions, primarily the path length of the cuvette used for absorbance measurements. A common starting point is a 0.02% solution.[1] However, for quantitative spectrophotometric analysis, the ideal concentration is one that yields an absorbance reading in the range of 0.1 to 1.0 at the wavelength of maximum absorbance (λmax) for the species being measured. This range ensures the best signal-to-noise ratio and adherence to the Beer-Lambert Law.

Q2: At what wavelengths should I measure the absorbance of Xylenol Blue?

A2: The wavelengths for measurement depend on which pH transition range you are investigating. Xylenol Blue has two distinct pH transition ranges. For the acidic range (pH 1.2-2.8), you should monitor the change in absorbance at the λmax of the acidic (red) and yellow forms. For the basic range (pH 8.0-9.6), you will monitor the absorbance changes between the yellow and blue forms.[2] It is crucial to determine the λmax for both the fully protonated and deprotonated forms of the indicator in your specific experimental buffer. A general value for the λmax of the acidic form is around 424 nm.[3]

Q3: How do I prepare a stock solution of Xylenol Blue?

A3: Xylenol Blue is typically available as a powder. To prepare a stock solution, accurately weigh the desired amount of Xylenol Blue powder and dissolve it in a suitable solvent. While slightly soluble in water, it is more readily soluble in ethanol (B145695).[3] For a 0.02% stock solution, dissolve 20 mg of Xylenol Blue in 100 mL of 95% ethanol. Store the stock solution in a tightly sealed, light-protected container.

Q4: Can I use Xylenol Blue for pH measurements outside of its specified transition ranges?

A4: It is not recommended to use Xylenol Blue for accurate pH determination outside of its two transition ranges (pH 1.2-2.8 and 8.0-9.6).[2] Outside these ranges, the indicator will exist predominantly in one of its colored forms, and there will be minimal change in absorbance with a change in pH, leading to inaccurate and insensitive measurements.

Data Presentation

The following table summarizes the key quantitative data for Xylenol Blue, which is essential for planning and executing experiments.

Property	Acidic Range	Alkaline Range	Reference
pH Transition Range	1.2 - 2.8	8.0 - 9.6
Color Change	Red to Yellow	Yellow to Blue
pKa	~2.0 (estimated)	9.52
λmax (Acidic Form)	~424 nm (Red)	Not Applicable
λmax (Basic Form)	Not Applicable	~600 nm (Blue)

Note: The pKa for the acidic range is an estimation based on the midpoint of the transition range. The λmax for the blue form is an estimation based on typical spectra of similar sulfonephthalein indicators.

Experimental Protocols

Detailed Methodology for Determining Optimal Xylenol Blue Concentration

This protocol outlines the steps to determine the optimal concentration of Xylenol Blue for your specific experimental setup using a UV-Vis spectrophotometer.

Objective: To find the concentration of Xylenol Blue that gives a maximum absorbance between 0.7 and 0.9 for the fully colored form (either acidic or basic) in your chosen buffer system and cuvette path length.

Materials:

• Xylenol Blue powder

• 95% Ethanol

• Buffer solutions covering the desired pH range (e.g., pH 1.0, 3.0, 8.0, and 10.0)

• UV-Vis Spectrophotometer

• Cuvettes with a known path length

• Calibrated pH meter

• Volumetric flasks and pipettes

Procedure:

• Prepare a Concentrated Stock Solution: Accurately weigh 10 mg of Xylenol Blue and dissolve it in 100 mL of 95% ethanol to create a 0.01% (w/v) stock solution.

• Prepare a Series of Dilutions: Create a series of dilutions from the stock solution in your chosen buffer. For example, prepare concentrations of 0.0005%, 0.001%, 0.002%, 0.004%, and 0.008%.

• Determine λmax:

  • Take an aliquot of your most concentrated dilution and divide it into two.

  • Adjust the pH of one aliquot to be well within the acidic range (e.g., pH 1.0) and the other to be well within the basic range (e.g., pH 10.0).

  • Scan the absorbance of each solution across the visible spectrum (e.g., 380-700 nm) to determine the wavelength of maximum absorbance (λmax) for the red (acidic) and blue (basic) forms.

• Generate a Concentration-Absorbance Curve:

  • Set the spectrophotometer to the determined λmax for the form you are interested in (acidic or basic).

  • Blank the spectrophotometer using the appropriate buffer solution without any indicator.

  • Measure the absorbance of each of your Xylenol Blue dilutions.

• Analyze the Data:

  • Plot a graph of absorbance versus concentration.

  • According to the Beer-Lambert Law (A = εbc), this plot should be linear.

  • Identify the concentration that results in an absorbance value between 0.7 and 0.9. This is your optimal concentration for the given path length.

Troubleshooting Guides

Issue 1: Absorbance readings are too high or off-scale.

• Cause: The concentration of Xylenol Blue is too high for the path length of the cuvette.

• Solution: Dilute your sample with a known volume of the appropriate buffer until the absorbance reading falls within the optimal range (0.1-1.0). Alternatively, use a cuvette with a shorter path length.

Issue 2: Absorbance readings are too low and noisy.

• Cause: The concentration of Xylenol Blue is too low, resulting in a poor signal-to-noise ratio.

• Solution: Prepare a more concentrated solution of Xylenol Blue. You can also use a cuvette with a longer path length to increase the absorbance for the same concentration.

Issue 3: The color of the indicator is not what is expected for a given pH.

• Cause 1: Inaccurate pH of the buffer. The buffer may have been prepared incorrectly or has degraded over time.

  • Solution: Calibrate your pH meter with fresh, certified buffer standards and re-measure the pH of your solution. Prepare fresh buffers if necessary.

• Cause 2: Matrix effects. Components in your sample matrix (e.g., high salt concentrations, proteins, or organic solvents) can interact with the indicator and shift its pKa.

  • Solution: Whenever possible, prepare your calibration standards in a solution that closely mimics the matrix of your sample. If this is not feasible, a standard addition method may be necessary to correct for matrix effects.

• Cause 3: Temperature fluctuations. The pKa of Xylenol Blue and the pH of the buffer can be temperature-dependent.

  • Solution: Ensure that all your measurements (calibration and sample) are performed at the same, constant temperature. Use a temperature-controlled cuvette holder if available.

Issue 4: Non-linear Beer-Lambert plot.

• Cause 1: High concentrations. At high concentrations, interactions between indicator molecules can cause deviations from the Beer-Lambert Law.

  • Solution: Work with more dilute solutions that fall within the linear range of the assay.

• Cause 2: Instrumental limitations. Stray light in the spectrophotometer can lead to non-linearity, especially at high absorbances.

  • Solution: Ensure your spectrophotometer is well-maintained and the absorbance readings are within the optimal range.

• Cause 3: Chemical equilibria. If the indicator participates in other chemical equilibria in the sample, this can lead to non-linear behavior.

  • Solution: Investigate potential interactions between the indicator and your sample components. It may be necessary to choose a different pH indicator.

Mandatory Visualization

Below is a diagram illustrating the logical workflow for troubleshooting common issues when using Xylenol Blue for pH measurement.

Caption: Troubleshooting workflow for Xylenol Blue pH measurement.

References

• 1. P-XYLENOL BLUE | 125-31-5 [chemicalbook.com]
• 2. goldbio.com [goldbio.com]
• 3. chemwhat.com [chemwhat.com]

Troubleshooting weak staining in histology with Xylenol Blue

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during histological staining experiments, with a particular focus on addressing weak staining when using Xylenol Blue or other similar dyes.

Frequently Asked Questions (FAQs) - Troubleshooting Weak Staining

Q1: My tissue sections show very faint or no staining with Xylenol Blue. What are the primary causes for weak staining?

Weak or inconsistent staining can stem from several factors throughout the histology workflow, from initial tissue preparation to the final mounting steps. The most common reasons include:

• Improper Fixation: Inadequate or delayed fixation can lead to poor preservation of tissue morphology and antigenicity, preventing the stain from binding effectively.

• Incomplete Deparaffinization: Residual paraffin (B1166041) wax on the tissue section will block the aqueous staining solution from penetrating the tissue, resulting in patchy or weak staining.[1]

• Reagent Issues: The staining solution itself may be the problem. This can include expired reagents, incorrect pH of the stain or buffers, or a stain concentration that is too low.

• Suboptimal Staining Protocol: Incubation times that are too short, incorrect staining temperatures, or improper rinsing can all lead to faint staining.

• Excessive Dehydration or Clearing: Leaving slides in alcohol or xylene for too long can extract the stain from the tissue.

Q2: How can I ensure complete deparaffinization of my slides?

Incomplete removal of paraffin is a frequent cause of weak staining.[2] To ensure thorough deparaffinization, follow a rigorous protocol with fresh reagents.

Experimental Protocol: Standard Deparaffinization and Rehydration

• Xylene I: Immerse slides in fresh xylene for 5-10 minutes.

• Xylene II: Transfer slides to a second bath of fresh xylene for another 5-10 minutes.

• 100% Ethanol (B145695) I: Immerse slides in 100% ethanol for 3-5 minutes.

• 100% Ethanol II: Transfer to a second bath of 100% ethanol for 3-5 minutes.

• 95% Ethanol: Immerse slides in 95% ethanol for 3-5 minutes.

• 70% Ethanol: Immerse slides in 70% ethanol for 3-5 minutes.

• Running Tap Water: Rinse slides gently under running tap water for 5 minutes.

• Distilled Water: Rinse slides in distilled water before proceeding with staining.

Note: Always use fresh, high-quality reagents. Xylene and alcohols should be changed regularly, as they can become contaminated with water and paraffin.

Q3: The pH of my Xylenol Blue solution is within the recommended range, but the staining is still weak. What else could be the issue?

While pH is critical for Xylenol Blue, as it functions as a pH indicator, other factors can contribute to weak staining even with the correct pH.[3][4]

• Mordant Requirement: Some stains, particularly nuclear stains, require a mordant (e.g., aluminum or iron salts) to facilitate the binding of the dye to the tissue. If Xylenol Blue is being used in a protocol that typically requires a mordanted stain, the absence of a mordant could be the cause.

• Stain Concentration and Incubation Time: The concentration of your Xylenol Blue solution might be too low, or the incubation time may be insufficient for the dye to fully penetrate and bind to the tissue components.

• Differentiation Step: If your protocol includes a differentiation step (e.g., a brief rinse in a weak acid or alcohol), it might be too harsh or too long, effectively removing too much of the stain.

Troubleshooting Workflow for Weak Staining

Caption: A flowchart for troubleshooting weak histological staining.

Q4: Can the type of tissue I am using affect the staining intensity of Xylenol Blue?

Yes, different tissues have varying affinities for stains due to their chemical composition. Dense connective tissues, for example, may require longer staining times for adequate penetration. It is crucial to optimize the staining protocol for each specific tissue type.

Quantitative Data Summary

For optimal and consistent results, it is important to control the variables in your staining protocol. The following tables provide recommended starting points for key parameters.

Table 1: pH Ranges for Xylenol Blue

pH Range	Color Transition	Application
1.2 - 2.8	Red to Yellow	Acidic environment indicator
8.0 - 9.6	Yellow to Blue/Violet	Alkaline environment indicator

Data sourced from Sigma-Aldrich and GoldBio product information.

Table 2: General Troubleshooting Parameters for Histology Staining

Parameter	Standard Range	Troubleshooting Action for Weak Staining
Deparaffinization
Xylene Baths	2 baths, 5-10 min each	Use fresh xylene; extend time if sections are thick or fatty.
Staining
Stain Incubation Time	1-10 minutes (variable)	Increase incubation time in increments of 1-2 minutes.
Stain Concentration	0.1% - 1.0% (typical)	Prepare a fresh, slightly more concentrated staining solution.
Differentiation
Acid Alcohol Rinse	1-5 seconds	Reduce rinse time or use a less concentrated acid solution.
Dehydration
Alcohol Baths (95%, 100%)	2-3 min per bath	Ensure alcohols are not contaminated with water; do not over-dehydrate.

Signaling Pathways and Logical Relationships

Logical Relationship of Staining Steps

The success of histological staining relies on a sequence of dependent steps. An error in an early step will negatively impact all subsequent steps.

Caption: The sequential workflow of a typical histology staining protocol.

References

• 1. ethosbiosciences.com [ethosbiosciences.com]
• 2. Troubleshooting H&E Stains [nsh.org]
• 3. goldbio.com [goldbio.com]
• 4. Xylenolblue | TargetMol [targetmol.com]

Technical Support Center: Xylenol Blue pH Indicator

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Xylenol Blue as a pH indicator. The following sections address common issues and provide detailed experimental protocols to ensure accurate and reliable results, with a specific focus on the effect of temperature on the indicator's pH range.

Frequently Asked Questions (FAQs)

Q1: What are the pH transition ranges of Xylenol Blue?

A1: Xylenol Blue is a diprotic indicator with two distinct pH transition ranges:

• Acidic range: pH 1.2 (red) to pH 2.8 (yellow)[1]

• Alkaline range: pH 8.0 (yellow) to pH 9.6 (blue/violet)[1]

Q2: How does temperature affect the pH range of Xylenol Blue?

A2: Temperature influences the acid dissociation constant (pKa) of Xylenol Blue, which in turn alters its pH transition range. The relationship between temperature and the equilibrium constant is described by the van 't Hoff equation. Generally, for weak acids, an increase in temperature can lead to a slight decrease in the pKa value, which would shift the pH transition range to a more acidic region. However, the exact quantitative effect is specific to the indicator and should be determined experimentally if high accuracy is required.

Q3: What is the pKa of Xylenol Blue?

A3: The pKa value for the alkaline transition of Xylenol Blue is approximately 9.52 at 25°C. The pKa for the acidic transition is approximately 1.5. These values are the midpoints of the visual transition ranges.

Q4: Can I use Xylenol Blue for titrations?

A4: Yes, Xylenol Blue is suitable for titrations.[1] Its distinct color changes make it a useful indicator for determining the endpoint of acid-base titrations, provided the expected endpoint falls within one of its transition ranges.

Q5: How should I prepare a Xylenol Blue indicator solution?

A5: A common method for preparing a Xylenol Blue indicator solution is to dissolve the powder in ethanol (B145695) or a mixture of ethanol and water. A typical concentration is 0.04% to 0.1% w/v. For some applications, the sodium salt of Xylenol Blue is used as it is more soluble in water.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments involving Xylenol Blue, with a focus on temperature-related effects.

Issue	Possible Cause	Troubleshooting Steps
Inaccurate or inconsistent color change at a known pH	1. Temperature Fluctuations: The pKa of the indicator is temperature-dependent. A change in temperature from your standard conditions will shift the pH range. 2. Solvent Effects: The composition of your solvent can alter the pKa of the indicator. 3. Indicator Concentration: Using too much or too little indicator can affect the perceived color and the sharpness of the transition. 4. Ionic Strength: High concentrations of salts in the solution can influence the activity of the ions and shift the equilibrium.	1. Control Temperature: Perform experiments in a temperature-controlled environment, such as a water bath. Calibrate your pH meter at the same temperature as your experiment. 2. Consistent Solvent: Use the same solvent for your experimental samples and your calibration standards. 3. Standardize Indicator Addition: Use a consistent and minimal amount of indicator solution for all samples. A good starting point is 1-2 drops per 10 mL of sample. 4. Maintain Constant Ionic Strength: If possible, use a buffer to maintain a constant ionic strength across your samples.
Fuzzy or indistinct color change	1. Impure Indicator: The Xylenol Blue powder may contain impurities that interfere with the color transition. 2. Presence of Interfering Substances: Other colored compounds or substances that react with the indicator in your sample can obscure the color change.	1. Use High-Purity Indicator: Ensure you are using a high-grade Xylenol Blue indicator.[1] 2. Sample Preparation: If possible, purify your sample to remove interfering substances. A blank measurement with your sample and no indicator can help identify background color.
Color change is not sharp or occurs over a wide pH range	1. Slow Equilibration: The reaction between the indicator and the H+/OH- ions may not have reached equilibrium, especially at lower temperatures. 2. Inadequate Mixing: The indicator may not be uniformly distributed throughout the solution.	1. Allow for Equilibration Time: After adding the indicator, allow sufficient time for the color to stabilize before making a reading. This is particularly important when the temperature is changed. 2. Ensure Proper Mixing: Gently swirl the solution after adding the indicator to ensure it is homogeneously mixed.

Experimental Protocols

Determining the Effect of Temperature on the pKa of Xylenol Blue (Alkaline Range)

This protocol outlines a spectrophotometric method to determine the pKa of Xylenol Blue at different temperatures.

1. Preparation of Solutions:

• Xylenol Blue Stock Solution: Prepare a 0.1% (w/v) solution of Xylenol Blue in 20% ethanol.

• Buffer Solutions: Prepare a series of buffer solutions with known pH values ranging from 8.0 to 11.0 in 0.2 pH unit increments. A borate (B1201080) buffer system is suitable for this range.

• 0.1 M HCl and 0.1 M NaOH: For adjusting the pH of the indicator to its fully acidic and fully basic forms.

2. Spectrophotometric Measurements:

• Determine λmax:

  • To a small volume of the Xylenol Blue stock solution, add a few drops of 0.1 M HCl to achieve a pH well below 8.0 (the fully protonated, yellow form, HIn). Measure the absorbance spectrum to find the wavelength of maximum absorbance (λmax) for HIn.

  • To another small volume of the stock solution, add a few drops of 0.1 M NaOH to achieve a pH well above 9.6 (the fully deprotonated, blue form, In²⁻). Measure the absorbance spectrum to find the λmax for In²⁻.

• Data Collection at Different Temperatures:

  • Set a water bath to the first desired temperature (e.g., 20°C). Allow the buffer solutions and the Xylenol Blue stock solution to equilibrate to this temperature.

  • For each buffer solution from pH 8.0 to 11.0, prepare a sample by adding a precise, small amount of the Xylenol Blue stock solution to a known volume of the buffer in a cuvette. Ensure the final indicator concentration is consistent across all samples.

  • Measure the absorbance of each sample at the λmax determined for the basic form (In²⁻).

  • Repeat steps 1-3 for each desired temperature (e.g., 25°C, 30°C, 35°C, 40°C).

3. Data Analysis:

• For each temperature, plot Absorbance vs. pH. The pKa at that temperature is the pH at the inflection point of the resulting sigmoid curve.

• Alternatively, for a more precise determination, use the following equation derived from the Henderson-Hasselbalch equation: pKa = pH + log((A_max - A) / (A - A_min)) Where:

  • A is the absorbance of the indicator in a given buffer.

  • A_max is the maximum absorbance of the indicator in its basic form (at high pH).

  • A_min is the minimum absorbance of the indicator in its acidic form (at low pH) at the chosen wavelength. Calculate the pKa for each buffer solution at each temperature and then find the average pKa for that temperature.

4. Thermodynamic Analysis (Optional):

• Plot ln(Ka) versus 1/T (where T is the temperature in Kelvin). This is a van 't Hoff plot.

• The slope of the line is equal to -ΔH°/R and the y-intercept is equal to ΔS°/R, where R is the gas constant. This allows for the determination of the standard enthalpy (ΔH°) and entropy (ΔS°) of dissociation for Xylenol Blue.

Visualizations

Caption: Workflow for determining the pKa of Xylenol Blue at various temperatures.

Caption: How temperature thermodynamically affects the pH range of an indicator.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Xylenol Blue in Alcoholic Solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Xylenol Blue in alcoholic solutions.

Frequently Asked Questions (FAQs)

Q1: What is Xylenol Blue and what are its typical applications?

A1: Xylenol Blue is a pH indicator dye belonging to the sulfonephthalein family of dyes.[1] It is characterized by two distinct pH transition ranges, making it a versatile indicator for various applications. The first transition occurs between pH 1.2 (red) and 2.8 (yellow), and the second transition is from pH 8.0 (yellow) to 9.6 (blue).[1] Due to these properties, it is frequently used in titrations, microbiological assays, and as a component in universal indicators.[1]

Q2: In which solvents is Xylenol Blue soluble?

A2: Xylenol Blue is slightly soluble in water but readily soluble in alcohols such as ethanol (B145695) and methanol.[2][3] It is common practice to prepare Xylenol Blue indicator solutions by dissolving the powder in ethanol or a mixture of ethanol and water. For instance, a clear 0.1% solution can be prepared in 95% methanol.

Q3: Why is my Xylenol Blue precipitating out of its alcoholic solution?

A3: Precipitation of Xylenol Blue from an alcoholic solution can be attributed to several factors, including exceeding its solubility limit, changes in the solution's pH, the use of an incorrect solvent or low-purity solvent, and temperature fluctuations. The free acid form of Xylenol Blue tends to be less soluble than its salt form.

Q4: How can I prepare a stable Xylenol Blue indicator solution?

A4: To prepare a stable solution, it is recommended to dissolve Xylenol Blue powder in a high-purity alcohol, such as 95% ethanol. Gentle heating can aid in dissolution. For some applications, adding a small amount of dilute sodium hydroxide (B78521) (NaOH) can help to dissolve the indicator by converting it to its more soluble salt form. Always use high-purity solvents and store the solution in a tightly sealed container to prevent solvent evaporation and protect it from light.

Troubleshooting Guide: Xylenol Blue Precipitation

This guide addresses the common issue of Xylenol Blue precipitating from alcoholic solutions during experiments.

Issue: Precipitate forms in the Xylenol Blue stock solution.

Possible Causes:

• Concentration Exceeds Solubility: The amount of Xylenol Blue powder may have surpassed its solubility limit in the specific alcohol and at the current temperature.

• Low-Purity Solvent: Impurities in the alcohol can reduce the solubility of the indicator.

• Temperature Drop: A significant decrease in temperature can lead to the precipitation of the dissolved indicator.

• Solvent Evaporation: Improper storage can lead to solvent evaporation, thereby increasing the concentration of Xylenol Blue beyond its solubility limit.

Solutions:

• Verify Concentration: Check the concentration of your solution. If it is too high, you may need to dilute it or prepare a fresh, less concentrated solution.

• Use High-Purity Solvent: Always use analytical or HPLC grade alcohols for preparing solutions.

• Gentle Warming: Gently warm the solution while stirring to redissolve the precipitate. Be cautious with flammable solvents.

• Proper Storage: Store the solution in a tightly sealed, preferably amber glass, bottle in a controlled environment to minimize evaporation and light exposure.

Issue: Precipitate forms when Xylenol Blue is added to the experimental solution.

Possible Causes:

• pH Change: The pH of the experimental solution may be in a range where the protonated (free acid) form of Xylenol Blue is less soluble.

• Reaction with Sample Components: The indicator may react with components in your sample, forming an insoluble complex.

• Solvent Miscibility Issues: If your experimental solution contains a solvent in which Xylenol Blue is not soluble, this can cause it to precipitate.

Solutions:

• Adjust pH: If possible, adjust the initial pH of your experimental solution to a range where the indicator is more soluble before adding the Xylenol Blue solution.

• Perform a Blank Test: Test the solubility of Xylenol Blue in a solution containing all components of your experimental setup except the analyte to check for potential interactions.

• Solvent Compatibility: Ensure that the alcoholic solvent of your indicator solution is miscible with the solvent system of your experiment.

Data Presentation

Table 1: Solubility and Properties of Xylenol Blue

Property	Value	Reference
Molecular Weight	410.48 g/mol
Solubility (Methanol)	0.1% in 95% Methanol (Clear Solution)
Solubility (General)	Soluble in ethanol
pH Transition Range 1	pH 1.2 (Red) - 2.8 (Yellow)
pH Transition Range 2	pH 8.0 (Yellow) - 9.6 (Blue)

Experimental Protocols

Protocol for Preparing a 0.1% (w/v) Xylenol Blue Indicator Solution in 50% Ethanol

Materials:

• Xylenol Blue powder

• 95% Ethanol (Analytical Grade)

• Distilled or Deionized Water

• 100 mL Volumetric Flask

• Weighing boat and balance

• Magnetic stirrer and stir bar (optional)

Procedure:

• Weigh out 0.1 g of Xylenol Blue powder.

• Transfer the powder to a 100 mL volumetric flask.

• Add approximately 50 mL of 95% ethanol to the flask.

• Swirl the flask or use a magnetic stirrer to dissolve the powder. Gentle warming in a water bath can be used to aid dissolution if necessary.

• Once the powder is fully dissolved, add distilled or deionized water to bring the final volume to the 100 mL mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Store the solution in a well-sealed, labeled bottle, protected from light.

Note: For applications requiring the salt form, a dropwise addition of 0.1 M NaOH can be performed until the solution is clear, before bringing it to the final volume.

Visualizations

Caption: Troubleshooting workflow for Xylenol Blue precipitation.

Caption: Relationship between pH and Xylenol Blue solubility.

References

• 1. gspchem.com [gspchem.com]
• 2. P-XYLENOL BLUE | 125-31-5 [chemicalbook.com]
• 3. chemwhat.com [chemwhat.com]

Reference Data & Comparative Studies

A Comparative Guide to Xylenol Blue and Thymol Blue as pH Indicators

For researchers, scientists, and drug development professionals, the precise measurement of pH is a critical component of experimental accuracy and reproducibility. Sulfonephthalein dyes are a class of pH indicators widely used for this purpose, with Xylenol Blue and Thymol Blue being two prominent members. This guide provides an objective comparison of their performance, supported by established chemical data and detailed experimental protocols for their evaluation.

I. Chemical and Physical Properties

Both Xylenol Blue and Thymol Blue are structurally similar sulfonephthalein indicators that exhibit two distinct pH transition ranges, making them versatile for various applications. Their fundamental properties are summarized below.

Property	Xylenol Blue	Thymol Blue
Chemical Formula	C23H22O5S[1][2]	C27H30O5S[3][4][5]
Molecular Weight	410.48 g/mol	466.60 g/mol
Acidic pH Range	1.2 (red) – 2.8 (yellow)	1.2 (red) – 2.8 (yellow)
Alkaline pH Range	8.0 (yellow) – 9.6 (blue)	8.0 (yellow) – 9.6 (blue)
Appearance	Dark brown powder	Brownish-green crystalline powder

II. Performance Comparison: A Closer Look

While both indicators share identical pH transition ranges, subtle differences in their chemical structure can influence their performance in specific applications. Xylenol Blue is a dimethyl-substituted analog of Thymol Blue, which has isopropyl and methyl substituents. This structural difference may affect properties such as solubility, molar absorptivity, and susceptibility to interfering substances.

One notable claim is that Xylenol Blue can be used at half the concentration of Thymol Blue, suggesting a higher molar absorptivity. However, to rigorously validate such claims and determine the optimal indicator for a specific application, a direct experimental comparison is essential.

III. Experimental Protocols for Comparative Analysis

To objectively compare the performance of Xylenol Blue and Thymol Blue, the following experimental protocols can be employed.

A. Preparation of Indicator Solutions

Accurate and consistent preparation of indicator solutions is paramount for reliable comparative data.

1. Xylenol Blue Indicator Solution (0.1% w/v):

• Weigh 0.1 g of Xylenol Blue powder.

• Dissolve the powder in 100 mL of a suitable solvent, such as ethanol (B145695) or a mixture of ethanol and water. Gentle heating may be required to facilitate dissolution.

• For some applications, dissolving in a dilute alkali solution, such as 0.02 M sodium hydroxide (B78521), may be necessary to achieve complete dissolution.

2. Thymol Blue Indicator Solution (0.1% w/v):

• Weigh 0.1 g of Thymol Blue powder.

• Dissolve in 2.15 mL of 0.1 M sodium hydroxide and 20 mL of 95% ethanol.

• Once dissolved, add sufficient water to produce a final volume of 100 mL.

B. Spectrophotometric Analysis

Spectrophotometry allows for a quantitative comparison of the indicators' colorimetric properties.

Objective: To determine and compare the absorption spectra and molar absorptivities of Xylenol Blue and Thymol Blue at various pH values.

Procedure:

• Prepare a series of buffer solutions with known pH values spanning the acidic and alkaline transition ranges of the indicators (e.g., pH 1.0 to 3.0 and pH 7.5 to 10.0, in 0.2 pH unit increments).

• Add a precise and equal concentration of Xylenol Blue indicator solution to one set of buffer solutions and the same concentration of Thymol Blue indicator solution to a second set.

• For each solution, measure the absorbance spectrum over the visible wavelength range (approximately 400 nm to 700 nm) using a spectrophotometer. Use the corresponding buffer solution without the indicator as a blank.

• Plot absorbance versus wavelength for each pH value for both indicators.

• Identify the wavelength of maximum absorbance (λmax) for the acidic and basic forms of each indicator. For Thymol Blue, these are approximately 435 nm (acidic) and 596 nm (basic).

• Calculate the molar absorptivity (ε) for each form of the indicators at their respective λmax using the Beer-Lambert law (A = εbc), where A is the absorbance, b is the path length of the cuvette, and c is the molar concentration of the indicator.

C. Acid-Base Titration

Comparing the performance of the indicators in a titration experiment provides practical insights into their sharpness and accuracy in endpoint determination.

Objective: To compare the visual endpoint of a titration using Xylenol Blue and Thymol Blue against a potentiometric (pH meter) endpoint.

Procedure:

• Prepare a standard solution of a strong acid (e.g., 0.1 M HCl) and a standard solution of a strong base (e.g., 0.1 M NaOH).

• Pipette a known volume of the acid into a beaker and add a few drops of either Xylenol Blue or Thymol Blue indicator.

• Insert a calibrated pH electrode into the solution and begin titrating with the base, recording the pH and the volume of base added at regular intervals.

• Note the volume of base at which the indicator changes color (the visual endpoint).

• Continue the titration past the equivalence point to generate a full titration curve.

• Plot pH versus the volume of base added. The steepest point of the curve represents the equivalence point.

• Repeat the titration with the other indicator.

• Compare the volume of base at the visual endpoint for each indicator to the equivalence point determined from the titration curve. The indicator with a visual endpoint closer to the equivalence point is considered more accurate for that specific titration.

IV. Visualizing Experimental Workflows and Decision Making

The following diagrams, generated using the DOT language, illustrate the experimental workflow for comparing the indicators and a decision-making pathway for selecting the appropriate indicator.

Caption: Experimental workflow for comparing pH indicators.

References

• 1. Xylenol Blue | C23H22O5S | CID 67172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. Thymol blue [webbook.nist.gov]
• 4. Thymol Blue | C27H30O5S | CID 65565 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CAS 76-61-9: Thymol blue | CymitQuimica [cymitquimica.com]

Tracking Dyes in Electrophoresis: A Comparative Guide to Xylenol Blue and Bromophenol Blue

In the realm of molecular biology, gel electrophoresis stands as a cornerstone technique for the separation of nucleic acids and proteins. Central to the success and efficiency of this process are the tracking dyes mixed with samples before they are loaded onto the gel. These dyes serve the critical functions of increasing sample density for proper well loading and providing a visual indicator of the electrophoresis progress. Among the most prevalently used tracking dyes are Xylenol Blue (often referred to as Xylene Cyanol) and Bromophenol Blue. This guide provides a detailed comparison of these two dyes, supported by experimental data and protocols to aid researchers in making an informed choice for their specific applications.

Unveiling the Dyes: A Head-to-Head Comparison

Both Xylenol Blue and Bromophenol Blue are negatively charged molecules at the neutral to slightly basic pH of common electrophoresis buffers, causing them to migrate towards the positive electrode (anode) along with the DNA, RNA, or protein samples.[1][2] The primary distinction between them lies in their migration rates, which are influenced by their molecular weight and charge.[3]

Property	Xylenol Blue (Xylene Cyanol FF)	Bromophenol Blue
Molecular Weight	538.61 g/mol [4]	669.96 g/mol [5]
Appearance	Dark green crystalline powder	Light pink to purple crystalline powder
Color in Loading Dye	Sky blue	Purple/Blue
pH Indicator Range	pH 1.2 (red) to 2.8 (yellow) and pH 8.0 (yellow) to 9.6 (blue)	pH 3.0 (yellow) to 4.6 (blue/purple)
Migration Rate	Slower	Faster

Migration Characteristics in Agarose (B213101) Gels

The apparent "size" at which these dyes migrate can vary depending on the agarose gel concentration and the electrophoresis buffer used (e.g., Tris-acetate-EDTA (TAE) or Tris-borate-EDTA (TBE)). This is a crucial consideration when separating molecules of a specific size range, as the dye front indicates when to stop the electrophoresis to prevent the sample from running off the gel.

Below is a summary of the approximate co-migration of Xylenol Blue and Bromophenol Blue with double-stranded DNA fragments in different agarose gel percentages and buffers.

Agarose Gel %	Buffer	Xylenol Blue (approx. bp)	Bromophenol Blue (approx. bp)
0.8%	TBE/TAE	~3000-4000	~350-400
1.0%	TBE	~3030	~220
1.0%	TAE	~4160	~370
1.2%	TBE	~2070	~160
1.2%	TAE	~2890	~275
1.5%	TBE	~1300	~110
1.5%	TAE	Not specified	~190

As the data indicates, Bromophenol Blue consistently migrates faster and corresponds to smaller DNA fragments, making it suitable for tracking the progress of smaller molecules. Conversely, Xylenol Blue's slower migration makes it a better choice for electrophoresis runs involving larger DNA fragments, as it provides a marker that remains on the gel for a longer duration.

Experimental Protocols

The effective use of these tracking dyes is dependent on their proper incorporation into a loading buffer and the subsequent execution of the electrophoresis protocol.

Preparation of 6X DNA Loading Buffer

A common practice is to prepare a 6X concentrated loading buffer, which is then added to the DNA sample in a 1:5 ratio (e.g., 1 µL of 6X loading dye to 5 µL of DNA sample).

Components:

• Density Agent: Ficoll 400 (15% w/v) or Glycerol (B35011) (30% v/v) to increase the density of the sample, ensuring it sinks into the wells of the gel.

• Tracking Dye(s):

  • Bromophenol Blue (0.25% w/v)

  • Xylenol Blue (0.25% w/v)

• EDTA (10 mM, pH 8.0): To chelate divalent cations that can act as cofactors for nucleases, thereby protecting the nucleic acid sample from degradation.

• Buffer: Tris-HCl (10 mM, pH 8.0) to maintain a stable pH.

• Nuclease-free water: To bring the solution to the final volume.

Procedure:

• Dissolve the Ficoll 400 or glycerol in nuclease-free water.

• Add the Tris-HCl and EDTA solutions.

• Add the Bromophenol Blue and/or Xylenol Blue powder.

• Vortex the solution until all components are fully dissolved.

• Adjust the final volume with nuclease-free water.

• Store at 4°C for short-term use or at -20°C for long-term storage.

Agarose Gel Electrophoresis Workflow

The following diagram illustrates the standard workflow for agarose gel electrophoresis, highlighting the stage where the loading dye containing the tracking dyes is utilized.

Agarose Gel Electrophoresis Workflow

Polyacrylamide Gel Electrophoresis (PAGE)

For separating smaller molecules like proteins or small DNA/RNA fragments, polyacrylamide gels are used. In SDS-PAGE for proteins, Bromophenol Blue is the most commonly used tracking dye. It is included in the sample loading buffer along with SDS (to denature and impart a uniform negative charge to proteins) and a reducing agent (to break disulfide bonds). The progress of the electrophoresis is monitored by observing the migration of the Bromophenol Blue front, and the run is typically stopped when the dye front reaches the bottom of the resolving gel.

Choosing the Right Dye for Your Experiment

The selection between Xylenol Blue and Bromophenol Blue hinges on the size of the molecules being separated.

• Bromophenol Blue is the dye of choice for most standard DNA agarose gel electrophoresis, especially for PCR products and other fragments in the range of a few hundred to a couple of thousand base pairs. Its migration at a rate comparable to smaller DNA fragments provides a timely indication to stop the gel run, preventing the loss of smaller bands of interest. It is also the standard for protein electrophoresis (SDS-PAGE).

• Xylenol Blue is ideal for the separation of large DNA fragments (several kilobases). Because it migrates much slower, it will not run off the gel during the extended electrophoresis times required to resolve large molecules.

In many commercially available and laboratory-prepared loading dyes, both Bromophenol Blue and Xylenol Blue are included. This two-dye system provides two migrating fronts, offering a broader range of visual tracking for separating samples with a wide distribution of fragment sizes. The faster-moving Bromophenol Blue indicates the progress of smaller fragments, while the slower Xylenol Blue tracks the migration of larger ones.

Conclusion

Both Xylenol Blue and Bromophenol Blue are indispensable tools in the daily workflow of a molecular biology lab, enabling the simple and effective monitoring of gel electrophoresis. Understanding their distinct migration properties allows researchers to select the appropriate dye—or a combination of both—to ensure optimal separation and prevent the loss of valuable samples. By carefully considering the size of the target molecules and the desired resolution, scientists can harness the full potential of these tracking dyes to achieve clear and reliable results.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. laboratorynotes.com [laboratorynotes.com]
• 4. differencebetween.com [differencebetween.com]
• 5. Bromophenol blue - Wikipedia [en.wikipedia.org]

A Comparative Guide to Xylenol Blue for Titration Accuracy and Precision

For researchers, scientists, and drug development professionals, the choice of an indicator in acid-base titrations is pivotal for achieving accurate and precise results. This guide provides an objective comparison of Xylenol Blue with other common indicators, supported by illustrative experimental data and detailed protocols.

Performance Comparison of pH Indicators

Xylenol Blue is a versatile sulfonephthalein dye notable for its two distinct pH transition ranges, making it suitable for various types of titrations. Its performance is best evaluated by comparing it to other indicators commonly used in similar pH ranges.

Key Properties of Selected Indicators:

Indicator	pH Range 1	Color Change 1	pH Range 2	Color Change 2	pKₐ₁	pKₐ₂
Xylenol Blue	1.2 - 2.8	Red to Yellow	8.0 - 9.6	Yellow to Blue	~1.6	~9.4
Thymol (B1683141) Blue	1.2 - 2.8	Red to Yellow	8.0 - 9.6	Yellow to Blue	~1.7	~8.9
Phenolphthalein (B1677637)	N/A	N/A	8.2 - 10.0	Colorless to Pink	~9.3	N/A

Accuracy and Precision in Weak Acid-Strong Base Titrations

To illustrate the performance of these indicators, we present data from a typical weak acid-strong base titration: the titration of 0.1 M acetic acid with 0.1 M sodium hydroxide (B78521). The theoretical equivalence point for this titration is at a pH of approximately 8.72. The accuracy of an indicator is determined by how closely its endpoint (the point of color change) matches this equivalence point. Precision is reflected by the standard deviation of replicate measurements.

Illustrative Titration Data:

Indicator	Mean Endpoint Volume (mL)	Standard Deviation (mL)	Relative Standard Deviation (%)	Inferred Accuracy (Proximity to Equivalence Point)
Xylenol Blue	25.05	0.04	0.16	Very Good
Thymol Blue	25.06	0.05	0.20	Very Good
Phenolphthalein	25.10	0.04	0.16	Good

Note: This data is illustrative and compiled from typical results in acid-base titrimetry. Actual results may vary based on experimental conditions.

The choice of a suitable indicator is crucial; using an indicator with a pKₐ close to the pH at the equivalence point will yield the most accurate results.[1] For the titration of a weak acid with a strong base, the pH at the equivalence point is above 7.0, making indicators like phenolphthalein or thymol blue appropriate choices.[1][2][3] In contrast, using an incorrect indicator can lead to significant errors.[4]

Experimental Protocols

A standardized protocol is essential for reproducible and accurate titrations. Below is a detailed methodology for the titration of acetic acid in vinegar with a standardized sodium hydroxide solution.

Preparation of Solutions

• Standardization of ~0.1 M NaOH Solution:

  • Prepare the NaOH solution by diluting a more concentrated stock solution.

  • Accurately weigh a sample of a primary standard, such as potassium hydrogen phthalate (B1215562) (KHP).

  • Dissolve the KHP in deionized water in an Erlenmeyer flask.

  • Add 2-3 drops of phenolphthalein indicator.

  • Titrate with the NaOH solution until a faint pink color persists for at least 30 seconds.

  • Repeat the titration at least three times to ensure precision.

  • Calculate the exact molarity of the NaOH solution.

• Preparation of Vinegar Sample:

  • Use a volumetric pipette to transfer a precise volume (e.g., 5.00 mL) of vinegar into a 250 mL Erlenmeyer flask.

  • Add approximately 20 mL of deionized water to ensure the pH electrode (if used) is submerged and to better visualize the color change.

  • Add 2-3 drops of the chosen indicator (Xylenol Blue, Thymol Blue, or Phenolphthalein).

Titration Procedure

The following diagram illustrates the general workflow for an acid-base titration.

A generalized workflow for acid-base titration.

• Buret Preparation: Rinse a 50 mL buret first with deionized water, then with a small amount of the standardized NaOH solution. Fill the buret with the NaOH solution, ensuring no air bubbles are in the tip, and record the initial volume to two decimal places.

• Titration: Slowly add the NaOH titrant to the vinegar solution while continuously swirling the flask.

• Endpoint Determination: As the endpoint nears, the color change will persist for longer. Add the titrant drop by drop until a single drop causes a persistent color change. For Xylenol Blue in a weak acid-strong base titration, the endpoint is the first appearance of a persistent blue color.

• Final Reading: Record the final volume from the buret to two decimal places.

• Replicates: Repeat the titration at least two more times for a total of three trials that agree closely with each other.

Logical Relationship of Indicator Choice

The selection of an appropriate indicator is a critical decision point that directly impacts the accuracy of the titration results. The ideal indicator has a pH transition range that closely brackets the pH of the equivalence point of the reaction.

Indicator selection based on titration type.

Conclusion

Xylenol Blue, with its dual pH transition range, is a highly effective and versatile indicator for a variety of acid-base titrations. In the context of weak acid-strong base titrations, its performance in terms of accuracy and precision is comparable to that of Thymol Blue and Phenolphthalein. The key to minimizing titration error lies in selecting an indicator whose pH transition range aligns closely with the equivalence point of the specific reaction being analyzed. For titrations with an equivalence point around pH 8.7, Xylenol Blue and Thymol Blue are excellent choices. While Phenolphthalein is also suitable, its slightly higher pH range may introduce a small systematic error in some applications. The provided experimental protocol offers a robust framework for achieving reliable and reproducible results in your laboratory.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. ijprajournal.com [ijprajournal.com]
• 3. Comparative Analysis of the Properties of Acid-Base Indicator of Rose (Rosa setigera), Allamanda (Allamanda cathartica), and Hibiscus (Hibiscus rosa-sinensis) Flowers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Alternative Indicators for Strong Acid-Strong Base Titrations

In the realm of analytical chemistry, particularly in drug development and quality control, acid-base titrations are a fundamental technique. The success of a manual titration hinges on the accurate determination of the equivalence point, where the moles of acid equal the moles of base. This is typically visualized by a color change in an indicator. While phenolphthalein (B1677637) is a common choice for strong acid-strong base titrations, a variety of alternative indicators, both synthetic and natural, offer viable and in some cases, advantageous, options. This guide provides a comparative analysis of these alternatives, supported by experimental data and detailed protocols, to aid researchers in selecting the appropriate indicator for their needs.

Performance Comparison of Indicators

The selection of a suitable indicator for a strong acid-strong base titration is critical for obtaining accurate results. The ideal indicator should have a pH range of color change that falls within the steep portion of the titration curve, which for a strong acid-strong base titration is typically between pH 3 and 11.

Synthetic Indicators:

Several synthetic indicators are available as alternatives to phenolphthalein. These include bromothymol blue and methyl red. The performance of these indicators in the titration of hydrochloric acid (HCl) with sodium hydroxide (B78521) (NaOH) is summarized in the table below.

Indicator	pH Range	Color Change (Acidic to Basic)	Endpoint Volume (mL) for Titration of 25 mL 0.1 M HCl with 0.1 M NaOH
Phenolphthalein (Standard)	8.2 - 10.0	Colorless to Pink	25.00
Bromothymol Blue	6.0 - 7.6	Yellow to Blue	25.00
Methyl Red	4.4 - 6.2	Red to Yellow	25.00

The endpoint volumes are theoretical values for a perfect titration. In practice, slight variations may occur.

Natural Indicators:

Recent research has focused on the use of natural pigments from plants as eco-friendly and readily available acid-base indicators.[1] Extracts from hibiscus flowers and turmeric have shown particular promise. Their performance in strong acid-strong base titrations is comparable to that of synthetic indicators.[2]

Natural Indicator	Active Compound	Color Change (Acidic to Basic)	Endpoint Volume (mL) for Titration of 10 mL 0.1 M HCl with 0.1 M NaOH
Hibiscus Extract	Anthocyanin	Pink to Green	10.4
Turmeric Extract	Curcumin	Yellow to Reddish-Brown	10.5
Phenolphthalein (Standard)	-	Colorless to Pink	10.5[3]

Data for natural indicators is based on experimental results from various studies and may show slight variations depending on the extraction method and concentration.[3]

Experimental Protocols

Detailed methodologies are crucial for the reproducible application of these indicators in a laboratory setting.

Protocol 1: Titration using Synthetic Indicators (Bromothymol Blue or Methyl Red)

This protocol outlines the procedure for the titration of a strong acid (e.g., HCl) with a strong base (e.g., NaOH) using bromothymol blue or methyl red as an indicator.

Materials:

• 0.1 M Hydrochloric Acid (HCl) solution

• 0.1 M Sodium Hydroxide (NaOH) solution

• Bromothymol blue indicator solution

• Methyl red indicator solution

• Burette (50 mL)

• Pipette (25 mL)

• Erlenmeyer flask (250 mL)

• Beaker

• Funnel

• Retort stand and clamp

Procedure:

• Rinse the burette with a small amount of the 0.1 M NaOH solution and then fill it with the NaOH solution, ensuring no air bubbles are present in the tip. Record the initial burette reading.

• Using a pipette, transfer 25.0 mL of the 0.1 M HCl solution into an Erlenmeyer flask.

• Add 2-3 drops of either bromothymol blue or methyl red indicator to the HCl solution in the flask.

• Place the Erlenmeyer flask under the burette on a white tile to easily observe the color change.

• Slowly add the NaOH solution from the burette to the HCl solution while constantly swirling the flask.

• Continue adding the NaOH solution dropwise as the endpoint is approached. The endpoint is reached when the indicator shows a distinct and permanent color change.

  • For bromothymol blue, the color will change from yellow to blue. The endpoint is the first appearance of a persistent green color.

  • For methyl red, the color will change from red to yellow. The endpoint is the first appearance of a persistent orange color.

• Record the final burette reading. The volume of NaOH used is the difference between the final and initial readings.

• Repeat the titration at least two more times to ensure concordant results.

Protocol 2: Preparation and Use of Hibiscus Flower Extract as a Natural Indicator

This protocol describes how to prepare an indicator from hibiscus flowers and use it in a strong acid-strong base titration.[4]

Materials:

• Fresh or dried hibiscus flowers

• Distilled water

• Beaker

• Heating mantle or hot plate

• Filter paper and funnel

• 0.1 M Hydrochloric Acid (HCl) solution

• 0.1 M Sodium Hydroxide (NaOH) solution

• Burette (50 mL)

• Pipette (10 mL)

• Erlenmeyer flask (250 mL)

Procedure for Indicator Preparation:

• Take about 10 g of fresh or dried hibiscus petals and place them in a beaker containing 100 mL of distilled water.

• Boil the mixture for 5-10 minutes until a colored extract is obtained.

• Allow the solution to cool to room temperature.

• Filter the extract using filter paper to remove the flower petals. The resulting colored solution is the hibiscus indicator.

Procedure for Titration:

• Rinse and fill the burette with 0.1 M NaOH solution and record the initial volume.

• Pipette 10.0 mL of 0.1 M HCl solution into an Erlenmeyer flask.

• Add about 2 mL of the prepared hibiscus indicator to the HCl solution. The solution will turn pink.

• Titrate the HCl solution with the NaOH solution from the burette, swirling the flask continuously.

• The endpoint is reached when the solution color changes from pink to green.

• Record the final burette reading and calculate the volume of NaOH used.

• Repeat the titration for concordant results.

Protocol 3: Preparation and Use of Turmeric Extract as a Natural Indicator

This protocol details the preparation of a turmeric indicator and its application in a strong acid-strong base titration.

Materials:

• Turmeric powder

• Ethanol (B145695) or distilled water

• Beaker

• Filter paper and funnel

• 0.1 M Hydrochloric Acid (HCl) solution

• 0.1 M Sodium Hydroxide (NaOH) solution

• Burette (50 mL)

• Pipette (10 mL)

• Erlenmeyer flask (250 mL)

Procedure for Indicator Preparation:

• Add about 10 g of turmeric powder to 100 mL of ethanol or distilled water in a beaker.

• Stir the mixture well and allow it to stand for some time.

• Filter the solution to obtain a clear yellow extract. This is the turmeric indicator.

Procedure for Titration:

• Rinse and fill the burette with 0.1 M NaOH solution and note the initial reading.

• Pipette 10.0 mL of 0.1 M HCl solution into an Erlenmeyer flask.

• Add 2-3 drops of the turmeric indicator to the HCl solution. The solution will remain yellow.

• Titrate the HCl solution with the NaOH solution from the burette while swirling.

• The endpoint is reached when the solution color changes from yellow to reddish-brown.

• Record the final burette reading and determine the volume of NaOH used.

• Repeat the titration to obtain consistent results.

Logical Workflow for Indicator Selection

The choice of an appropriate indicator is fundamentally linked to the pH changes that occur during the titration. The following diagram illustrates the logical workflow for selecting an indicator for a strong acid-strong base titration.

Caption: Workflow for selecting a suitable indicator for a strong acid-strong base titration.

This guide demonstrates that while phenolphthalein is a reliable indicator for strong acid-strong base titrations, several synthetic and natural alternatives perform comparably. The choice of indicator can be guided by factors such as cost, availability, and environmental considerations. For researchers and professionals in drug development, having a range of validated indicators and protocols provides flexibility and robustness in analytical testing.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. Comparative Study on the Acid-Base Indicator Properties of Natural Dye, Turmeric Rhizome (Curcuma longa) and Synthetic Dyes [scirp.org]
• 3. jpionline.org [jpionline.org]
• 4. How to Make an Indicator for Acids and Bases Using Hibiscus Petals [wikihow.com]

A Comparative Guide to the Validation of a Spectrophotometric Method for Aluminum Quantification Using Xylenol Blue

This guide provides a comprehensive validation overview of a spectrophotometric method utilizing Xylenol Blue for the quantification of aluminum, a common element in pharmaceutical formulations like antacids.[1][2][3] The performance of this method is objectively compared with established analytical techniques such as Atomic Absorption Spectrophotometry (AAS) and Ion Chromatography (IC) to provide researchers, scientists, and drug development professionals with a clear perspective on its suitability for quality control and routine analysis. All validation parameters are discussed in the context of the International Council for Harmonisation (ICH) Q2(R1) guidelines, which outline the necessary characteristics for validating analytical procedures.[4][5]

Principle of the Xylenol Blue Method

Xylenol Blue is a metallochromic indicator that forms a stable, colored complex with metal ions. In a slightly acidic medium (pH ~3.4), aluminum ions (Al³⁺) react with Xylenol Orange (a closely related compound often used interchangeably or as the basis for the reaction) to form a distinct red-colored chelate complex. The intensity of this color is directly proportional to the concentration of aluminum in the sample. The absorbance of the solution is measured at a specific wavelength (typically around 536 nm), and the concentration is determined by referencing a calibration curve prepared from standard solutions.

Methodology and Experimental Protocols

Detailed methodologies are crucial for the reproducibility of any analytical method. Below are the typical protocols for the Xylenol Blue spectrophotometric method and its alternatives.

1. Spectrophotometric Method using Xylenol Blue

This procedure is based on the reaction between aluminum ions and Xylenol Blue (or Xylenol Orange) in a buffered acidic solution.

• Instrumentation: A calibrated double-beam UV-Visible spectrophotometer.

• Reagents:

  • Standard Aluminum Stock Solution (e.g., 1000 µg/mL)

  • Xylenol Orange/Blue Reagent Solution (e.g., 1.58 x 10⁻³ M)

  • Buffer Solution (e.g., Potassium Hydrogen Phthalate, KHP, at pH 3.0)

• Protocol for Calibration Curve:

  • Prepare a series of standard solutions by diluting the aluminum stock solution to concentrations ranging from approximately 0.04 to 0.90 µg/mL.

  • To a 25 mL volumetric flask, add a specific volume of a standard solution.

  • Add 1.5 mL of the Xylenol Orange/Blue reagent solution.

  • Dilute to the final volume with the pH 3.0 buffer solution.

  • Allow the color to develop for a set time (e.g., 15 minutes).

  • Measure the absorbance at the wavelength of maximum absorption (λmax), typically around 510-536 nm.

  • Plot a graph of absorbance versus concentration to create the calibration curve.

• Protocol for Sample Analysis (e.g., Antacid Suspension):

  • Accurately weigh a portion of the sample (e.g., 250 µL of antacid suspension) into a volumetric flask.

  • Dissolve and dilute the sample using an appropriate solvent (e.g., 50 mM NaOH), followed by sonication to ensure complete dissolution.

  • Filter the solution to remove any undissolved excipients.

  • Take an aliquot of the clear filtrate and process it as described in steps 2-6 of the calibration protocol.

  • Determine the concentration of aluminum in the sample from the calibration curve.

2. Alternative Method: Atomic Absorption Spectrophotometry (AAS)

AAS is a common method for determining metals in various samples. It measures the absorption of light by free atoms in the gaseous state.

• Principle: A sample is atomized (e.g., in a flame or graphite (B72142) furnace), and a light beam of a specific wavelength is passed through the atomic vapor. The aluminum atoms absorb light, and the amount of absorption is proportional to the concentration.

• General Protocol:

  • Samples are prepared, often by acid digestion, to bring the aluminum into a solution.

  • The instrument is calibrated using standard solutions of known aluminum concentrations.

  • The prepared sample is introduced into the instrument.

  • The absorbance is measured and compared to the calibration curve to determine the aluminum concentration. While precise, this method can be less accurate than spectrophotometric methods for certain applications.

3. Alternative Method: Ion Chromatography (IC)

IC is used for the determination of ions and can be adapted for metal analysis through post-column derivatization.

• Principle: The sample is injected into an ion-exchange column where aluminum is separated from other cations. After separation, a reagent (like Tiron) is added post-column to form a UV-absorbing complex, which is then measured by a detector.

• General Protocol:

  • Sample preparation is similar to the spectrophotometric method (dissolution, dilution, filtration).

  • The prepared sample is injected into the IC system.

  • Separation occurs on a cation-exchange column (e.g., Dionex IonPac CS10).

  • The eluent mixes with a post-column reagent to form a colored complex.

  • The complex is detected by a UV-Vis detector at a specific wavelength (e.g., 310 nm for the Tiron complex).

Performance Comparison and Data

The validation of an analytical method involves assessing various parameters to ensure it is fit for its purpose. The following tables summarize the comparative performance of the Xylenol Blue method against AAS and IC for aluminum determination.

Table 1: Comparison of Key Validation Parameters

Parameter	Spectrophotometric (Xylenol Blue)	Atomic Absorption (AAS)	Ion Chromatography (IC)	ICH Acceptance Criteria
Linearity Range	0-0.64 µg/mL	Typically 1-50 µg/mL	Varies with setup	-
Correlation Coeff. (r²)	> 0.998	> 0.995	> 0.999	r² ≥ 0.995
LOD	0.0077 µg/mL	~0.1 µg/mL	~0.005 µg/mL	Reportable
LOQ	~0.025 µg/mL (Calculated)	~0.3 µg/mL	~0.015 µg/mL	Reportable
Accuracy (% Recovery)	97% - 103%	95% - 105%	98% - 102%	Typically 98.0% - 102.0%
Precision (% RSD)	< 2.0%	< 5.0%	< 2.0%	≤ 2.0%

Table 2: Qualitative Method Attributes

Attribute	Spectrophotometric (Xylenol Blue)	Atomic Absorption (AAS)	Ion Chromatography (IC)
Instrumentation Cost	Low	High	Very High
Throughput	High	Medium	Medium
Ease of Operation	Simple	Moderate	Complex
Reagent Cost	Low	Low	High
Specificity	Good (with masking agents)	High	Very High

Visualizing the Process and Principle

Diagrams help clarify complex workflows and chemical interactions. The following illustrations were created using Graphviz to depict the experimental workflow and the underlying chemical principle of the Xylenol Blue method.

Caption: Experimental workflow for aluminum analysis using Xylenol Blue.

Caption: Principle of Al³⁺ detection by chelation with Xylenol Blue.

Conclusion

The spectrophotometric method for aluminum determination using Xylenol Blue presents a simple, cost-effective, and rapid alternative to more complex instrumental techniques like AAS and IC. Its validation data demonstrates acceptable levels of linearity, accuracy, and precision, making it highly suitable for routine quality control in pharmaceutical analysis where high throughput and low operational costs are advantageous. While methods like IC may offer superior specificity and lower detection limits, the Xylenol Blue method provides a reliable and accessible option that meets the validation criteria for many applications as defined by ICH guidelines.

References

• 1. Convenient method of simultaneously analyzing aluminum and magnesium in pharmaceutical dosage forms using californium-252 thermal neutron activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 5. ijrrjournal.com [ijrrjournal.com]

A Comparative Guide to the Sensitivity of Xylenol Blue and Other Metallochromic Indicators

For researchers, scientists, and drug development professionals engaged in the precise quantification of metal ions, the selection of an appropriate metallochromic indicator is a critical factor in achieving accurate and reliable results. This guide provides a comparative analysis of the sensitivity of Xylenol Blue and other commonly used metallochrom-ic indicators, supported by experimental data and detailed protocols.

While Xylenol Blue is a recognized pH indicator, its application as a metallochromic indicator is less documented with specific quantitative sensitivity data in readily available literature. Due to its close structural relationship and more extensive use in complexometric titrations, Xylenol Orange is often utilized for metal ion determination and will be the primary subject of comparison in this guide. The data presented for Xylenol Orange can be considered a close approximation for the expected performance of Xylenol Blue in similar applications.

Principle of Metallochromic Indicators

Metallochromic indicators are organic dyes that form colored complexes with metal ions. In a typical complexometric titration, the indicator is initially bound to the metal ion in the sample, exhibiting a specific color. As a stronger chelating agent, such as ethylenediaminetetraacetic acid (EDTA), is added, it progressively displaces the indicator from the metal ion. The endpoint of the titration is signaled by a distinct color change, which occurs when the indicator is fully released into its free, uncomplexed form.

A Comparative Guide to the Cation Cross-Reactivity of Xylenol Blue

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cross-reactivity of Xylenol Blue with various metal cations. Due to the limited availability of direct and comprehensive quantitative data for Xylenol Blue, this document leverages experimental findings for its close structural analog, Xylenol Orange, and in some cases, Methylthymol Blue, to provide an informed perspective on its likely behavior as a metallochromic indicator. It is crucial to note that while structurally similar, the exact performance of Xylenol Blue may differ, and the provided data should be used as a reference point for further experimental validation.

Performance Comparison with Alternative Indicators

Xylenol Blue belongs to the family of sulfonephthalein dyes, which also includes other metallochromic indicators like Xylenol Orange and Methylthymol Blue. These indicators are known for their ability to form colored complexes with a variety of metal ions, making them valuable tools in complexometric titrations and spectrophotometric analysis. However, a significant characteristic of this class of indicators is their general lack of selectivity. The formation and stability of the metal-indicator complex are highly dependent on the pH of the solution and the intrinsic properties of the cation, such as its charge density.

Quantitative Data Summary

The following table summarizes the known reactivity of Xylenol Orange and Methylthymol Blue with various cations. This data is presented to infer the potential cross-reactivity profile of Xylenol Blue.

Cation	Indicator	Reactivity/Complex Formation	Optimal pH	Wavelength (λmax)	Quantitative Range/Stability Constant	Reference
Al³⁺	Xylenol Orange	Strong	Acidic	-	-	[1]
Bi³⁺	Xylenol Orange	Strong	1-2 (HNO₃)	-	Titration	[2]
Ca²⁺	Xylenol Orange	Weak	-	-	Forms complex only at high concentrations	[3]
Cd²⁺	Methylthymol Blue	Yes	-	-	Complexometric determination	[4]
Cu²⁺	Methylthymol Blue	Yes	-	-	Complexometric determination	[4]
Fe³⁺	Xylenol Orange	Strong	-	-	-
Gd³⁺	Xylenol Orange	Strong	~5.8	-	Detectable at < 1 µM
Hg²⁺	Methylthymol Blue	Yes	-	-	Complexometric determination
Mg²⁺	Methylthymol Blue	Yes	-	-	Complexometric determination
Mn²⁺	Xylenol Orange	Weak	-	-	Forms complex only at high concentrations
Pb²⁺	Methylthymol Blue	Yes	5.9	605 nm	0-50 µg/25 mL
Tb³⁺	Xylenol Orange	Strong	~5.8	-	Detectable at < 1 µM
Zn²⁺	Xylenol Orange	Strong	5.0-6.0	580 nm	Apparent K = 1.05 x 10¹⁰
Zr⁴⁺	Xylenol Orange	Strong	-	-	Titration

Disclaimer: The data presented for Xylenol Orange and Methylthymol Blue are intended to serve as a proxy for the expected behavior of Xylenol Blue. Direct experimental verification of the cross-reactivity of Xylenol Blue with these and other cations is highly recommended.

Experimental Protocols

To facilitate the validation of Xylenol Blue's cross-reactivity, a detailed experimental protocol for the spectrophotometric determination of metal-indicator interactions is provided below.

Protocol: Spectrophotometric Analysis of Cation Cross-Reactivity

Objective: To determine the absorbance characteristics and potential interference of various cations with Xylenol Blue.

Materials:

• Xylenol Blue indicator solution (e.g., 0.1% w/v in water)

• Standard stock solutions (e.g., 1000 ppm) of the cations to be tested (e.g., Al³⁺, Ca²⁺, Cd²⁺, Co²⁺, Cu²⁺, Fe³⁺, Mg²⁺, Mn²⁺, Ni²⁺, Pb²⁺, Zn²⁺)

• Buffer solutions covering a range of pH values (e.g., pH 2 to 10)

• UV-Vis Spectrophotometer

• Calibrated pH meter

• Volumetric flasks and pipettes

Methodology:

• Preparation of Working Solutions:

  • Prepare a series of dilutions of each metal cation stock solution to create a range of concentrations to be tested.

  • Prepare a working solution of Xylenol Blue at a fixed concentration (e.g., 0.01%).

• Determination of Optimal Wavelength (λmax):

  • In a volumetric flask, mix a known concentration of a primary cation of interest (e.g., Zn²⁺) with the Xylenol Blue working solution and a buffer solution to maintain a constant pH.

  • Scan the absorbance of the resulting solution over a wavelength range (e.g., 400-700 nm) to determine the wavelength of maximum absorbance (λmax) for the metal-indicator complex.

  • Scan the absorbance of the Xylenol Blue solution alone in the same buffer to identify its λmax.

• Cross-Reactivity/Interference Study:

  • Prepare a series of solutions, each containing a fixed concentration of the primary cation and Xylenol Blue at the optimal pH.

  • To each solution, add one of the other cations to be tested (the potential interferent) at varying concentrations.

  • Prepare a blank solution containing only the buffer and Xylenol Blue.

  • Measure the absorbance of each solution at the λmax determined in step 2.

  • A significant change in absorbance in the presence of the secondary cation indicates cross-reactivity or interference.

• Data Analysis:

  • Plot absorbance versus the concentration of the interfering cation to visualize the extent of interference.

  • Calculate the percentage of interference for each cation at different concentrations.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for assessing the cross-reactivity of Xylenol Blue with different cations.

Caption: Experimental workflow for cation cross-reactivity analysis.

Conclusion

References

• 1. Xylenol Orange Indicator 0.1% [rmreagents.com]
• 2. A study of Xylenol Orange and semi-Xylenol Orange as metallochromic indicators and spectrophotometric reagents for metals [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. Methylthymol Blue | C37H40N2Na4O13S | CID 73037 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Performance of Xylenol Blue in Automated Titration Systems

For researchers, scientists, and professionals in drug development, the accuracy and efficiency of analytical techniques are paramount. Titration, a foundational quantitative analysis method, has evolved significantly with the advent of automation. Automated titration systems offer substantial improvements in accuracy, precision, and reproducibility over manual methods by minimizing human error and standardizing endpoint detection.[1][2][3][4][5] A critical component in many automated titrations is the chemical indicator used for endpoint determination, particularly in photometric systems that rely on color change.

Xylenol Blue is a versatile indicator employed in both acid-base and complexometric titrations. This guide provides an objective comparison of Xylenol Blue's performance in automated titration systems against other common indicators, supported by experimental data and detailed methodologies.

Xylenol Blue in Automated Titration

Xylenol Blue serves a dual role as both a pH indicator and a metallochromic indicator. In automated systems, a photometric sensor, such as a phototrode or Optrode, monitors the change in absorbance of the solution at a specific wavelength to precisely determine the endpoint. This eliminates the subjectivity of visual endpoint detection inherent in manual titrations.

• Acid-Base Titrations: Xylenol Blue exhibits two distinct pH ranges of color change, making it suitable for specific acid-base titrations.

• Complexometric Titrations: It is widely used for the determination of various metal ions, such as aluminum, bismuth, lead, mercury, and zinc. In these titrations, the endpoint is signaled by a color change when the metal ion is complexed by a titrant, typically EDTA.

Automated systems enhance the performance of Xylenol Blue by using highly precise motor-driven burettes that can dose titrant in microliter increments, ensuring a sharp and accurately detected endpoint.

Performance Comparison: Xylenol Blue vs. Alternative Indicators

The selection of an indicator is crucial and depends on the specific analyte and the titration's chemistry. While Xylenol Blue is effective in many scenarios, several alternatives are available for complexometric and acid-base titrations.

Indicator	Type of Titration	Common Analytes	Typical pH Range	Color Change (Endpoint)	Key Considerations for Automated Systems
Xylenol Blue	Complexometric, Acid-Base	Al, Bi, Pb, Hg, Zn	2.0 - 6.0 (for metals)	Pink-Violet to Yellow/Lemon	Versatile for various metals; requires wavelength selection around 570-590 nm.
Calcon / Calconcarboxylic Acid	Complexometric	Calcium (Ca)	12.0 - 14.0	Wine-Red to Full Blue	Excellent for calcium determination in the presence of magnesium (precipitated at high pH). Sharp color change is easily detectable.
Mordant Black 11 (Eriochrome Black T)	Complexometric	Mg, Zn, Cd, Hg	~10 (ammoniacal buffer)	Red to Blue	One of the most widely used indicators for water hardness; can be used with an optical sensor at wavelengths around 502 nm or 660 nm.
Hydroxy Naphthol Blue	Complexometric	Calcium (Ca)	~12-13	Red-Violet to Blue	Recommended for automated titration of calcium with a calcium-selective electrode or photometric sensor.
Crystal Violet	Acid-Base (Non-aqueous)	Weak bases	N/A (non-aqueous)	Violet to Blue-Green	Suitable for non-aqueous titrations, often paired with a pH electrode designed for such conditions.

Experimental Protocols

Detailed and standardized experimental protocols are essential for achieving reproducible results in automated titration.

Protocol 1: Automated Complexometric Titration of Aluminum using Xylenol Blue

This protocol is based on a back-titration method, which is common for metals like aluminum that react slowly with EDTA.

• Sample Preparation: Accurately weigh and dissolve the sample containing aluminum in a suitable solvent.

• Reagent Addition:

  • Add a precise, excess volume of a standardized 0.05 M EDTA solution.

  • Neutralize the solution to methyl red with 1 M sodium hydroxide.

  • Heat the solution to boiling for approximately 10 minutes to ensure complete complexation of aluminum with EDTA, then cool to room temperature.

  • Add approximately 50 mg of Xylenol Orange indicator mixture and 5 g of methenamine (B1676377) (hexamine) to buffer the solution to the appropriate pH.

• Automated Titration:

  • Set up the automated titrator with a photometric sensor equipped with a filter for a wavelength around 574 nm.

  • Titrate the excess EDTA in the sample solution with a standardized 0.05 M lead nitrate (B79036) solution.

  • The titrator will automatically stop at the endpoint, which is detected by the sharp color change from yellow to pink-violet.

• Calculation: The system's software calculates the amount of aluminum in the original sample based on the volumes of EDTA and lead nitrate solutions used.

Protocol 2: Automated Determination of Water Hardness using Calmagite

This protocol details a direct titration for total water hardness (calcium and magnesium).

• Sample Preparation: Transfer a 15 mL aliquot of the water sample into a titration beaker.

• Reagent Addition:

  • Add 3 drops of Calmagite indicator solution.

  • Add 3 drops of an ammonia (B1221849) buffer solution to adjust the pH to approximately 10.3.

• Automated Titration:

  • Configure the automated titrator with a photometric sensor set to a wavelength of 650 nm to monitor the color change.

  • Titrate the sample with a standardized 0.01 M EDTA solution.

  • The system will automatically detect the endpoint when the color changes from pink to blue and record the titrant volume.

• Calculation: The concentration of total hardness, expressed as mg/L CaCO₃, is automatically calculated from the volume of EDTA consumed.

Visualizing the Process

Diagrams created using Graphviz help to clarify complex workflows and chemical principles.

Caption: Workflow for Automated Photometric Titration

Caption: Principle of Complexometric Titration with Xylenol Blue

Conclusion

Automated titration systems significantly enhance the reliability and efficiency of quantitative analysis. Xylenol Blue proves to be a robust and versatile indicator for a range of automated complexometric and acid-base titrations. Its performance is characterized by clear and detectable color changes, making it highly compatible with modern photometric sensors.

However, the optimal choice of indicator is application-dependent. For certain analyses, such as the determination of calcium at high pH, indicators like Calcon or Hydroxy Naphthol Blue may offer sharper endpoints. The transition from manual to automated titration, regardless of the indicator chosen, represents a critical step toward achieving higher standards of accuracy, precision, and data integrity in the laboratory.

References

• 1. azom.com [azom.com]
• 2. selectscience.net [selectscience.net]
• 3. Which is Better - Manual or Automated Titrations? [ysi.com]
• 4. reagent.co.uk [reagent.co.uk]
• 5. labunlimited.com [labunlimited.com]

A Comparative Guide to Inter-laboratory Xylenol Blue Titration Results

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Xylenol Blue's performance in complexometric titrations against other common indicators, supported by simulated inter-laboratory experimental data. Detailed methodologies for the cited experiments are included to ensure reproducibility.

Data Presentation

An inter-laboratory study was simulated to assess the performance of different indicators in the complexometric titration of a standard zinc (Zn²⁺) solution. Ten laboratories participated, and each performed triplicate titrations using Xylenol Blue, Eriochrome Black T, and Calmagite as indicators. The true concentration of the standard zinc solution was 0.0500 mol/L.

Table 1: Inter-laboratory Titration Results for the Determination of Zinc (0.0500 mol/L)

Laboratory	Xylenol Blue (mol/L)	Eriochrome Black T (mol/L)	Calmagite (mol/L)
1	0.0503	0.0501	0.0500
2	0.0498	0.0499	0.0498
3	0.0501	0.0500	0.0501
4	0.0505	0.0502	0.0503
5	0.0497	0.0498	0.0497
6	0.0502	0.0501	0.0500
7	0.0499	0.0499	0.0499
8	0.0504	0.0503	0.0502
9	0.0496	0.0497	0.0496
10	0.0500	0.0500	0.0501

Table 2: Statistical Analysis of Inter-laboratory Titration Results

Parameter	Xylenol Blue	Eriochrome Black T	Calmagite
Mean (mol/L)	0.0501	0.0500	0.0500
Standard Deviation (mol/L)	0.00032	0.00021	0.00023
Relative Standard Deviation (%)	0.64	0.42	0.46
Accuracy (% Recovery)	100.2%	100.0%	100.0%

Table 3: Z-Scores for Participating Laboratories

Z-scores are calculated to evaluate the performance of each laboratory against the consensus value (mean). A Z-score between -2 and 2 is generally considered satisfactory.

Laboratory	Xylenol Blue Z-Score	Eriochrome Black T Z-Score	Calmagite Z-Score
1	0.63	0.48	0.00
2	-0.94	-0.48	-0.87
3	0.00	0.00	0.43
4	1.25	0.95	1.30
5	-1.25	-0.95	-1.30
6	0.31	0.48	0.00
7	-0.63	-0.48	-0.43
8	0.94	1.43	0.87
9	-1.56	-1.43	-1.74
10	-0.31	0.00	0.43

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Preparation of Standard Solutions

• 0.05 M EDTA Standard Solution: Dissolve 18.61 g of analytical grade disodium (B8443419) ethylenediaminetetraacetate (B1237979) (Na₂EDTA·2H₂O) in deionized water and dilute to 1.0 L in a volumetric flask. Standardize against a primary standard zinc solution.

• Standard Zinc Solution (for standardization of EDTA): Accurately weigh approximately 0.817 g of high-purity zinc metal, dissolve in a minimal amount of dilute hydrochloric acid, and dilute to 250.0 mL with deionized water in a volumetric flask.

• Ammonia (B1221849) Buffer (pH 10): Dissolve 14.2 g of ammonium (B1175870) chloride (NH₄Cl) and 17.5 mL of concentrated ammonia (NH₄OH) in deionized water and dilute to 250 mL.

Titration Procedure with Xylenol Blue Indicator

• Pipette 25.00 mL of the standard zinc solution into a 250 mL Erlenmeyer flask.

• Add 75 mL of deionized water.

• Add 2 mL of the ammonia buffer (pH 10).

• Add 2-3 drops of Xylenol Blue indicator solution. The solution will turn a reddish-purple.

• Titrate with the standardized 0.05 M EDTA solution until the color changes sharply from reddish-purple to a clear yellow at the endpoint.

• Repeat the titration two more times and calculate the average volume of EDTA used.

Titration Procedure with Eriochrome Black T Indicator

• Pipette 25.00 mL of the standard zinc solution into a 250 mL Erlenmeyer flask.

• Add 75 mL of deionized water.

• Add 2 mL of the ammonia buffer (pH 10).

• Add a small amount of solid Eriochrome Black T indicator (or 2-3 drops of a prepared solution). The solution will turn wine-red.

• Titrate with the standardized 0.05 M EDTA solution until the color changes from wine-red to a distinct blue at the endpoint.

• Repeat the titration two more times and calculate the average volume of EDTA used.

Titration Procedure with Calmagite Indicator

• Pipette 25.00 mL of the standard zinc solution into a 250 mL Erlenmeyer flask.

• Add 75 mL of deionized water.

• Add 2 mL of the ammonia buffer (pH 10).

• Add 2-3 drops of Calmagite indicator solution. The solution will turn wine-red.

• Titrate with the standardized 0.05 M EDTA solution until the color changes from wine-red to a clear blue at the endpoint.

• Repeat the titration two more times and calculate the average volume of EDTA used.

Visualizations

Caption: Workflow for the inter-laboratory comparison of titration indicators.

Caption: Principle of complexometric titration with a metal indicator.

Safety & Regulatory Compliance

Safeguarding Your Research: A Guide to Handling Xylenol Blue

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for handling Xylenol Blue, a common laboratory chemical. Adherence to these procedures is critical for personal safety and the integrity of your research.

Personal Protective Equipment (PPE)

When handling Xylenol Blue, a comprehensive approach to personal protection is necessary to minimize exposure and ensure safety. The following table summarizes the recommended PPE.

PPE Category	Item	Standard/Specification	Purpose
Eye/Face Protection	Safety glasses with side-shields or goggles	NIOSH (US) or EN 166 (EU) approved	Protects against dust particles and splashes.[1]
Skin Protection	Chemically resistant gloves	Inspect prior to use	Prevents direct skin contact.[1]
Lab coat or suitable protective clothing	N/A	Protects skin and personal clothing from contamination.[2][3][4]
Respiratory Protection	Dust respirator/mask	NIOSH (US) or CEN (EU) approved	Recommended when dust formation is likely to minimize inhalation of particles.

Handling and Storage Protocols

Proper handling and storage are crucial to maintaining the chemical's stability and preventing accidental exposure.

Handling:

• Work in a well-ventilated area to minimize dust accumulation in the air.

• Avoid generating dust during handling.

• Prevent contact with skin, eyes, and clothing.

• Do not eat, drink, or smoke in areas where Xylenol Blue is handled.

• Wash hands thoroughly with soap and water after handling.

Storage:

• Keep containers tightly closed in a dry, cool, and well-ventilated place.

• Store away from incompatible materials such as strong oxidizing agents.

• Ensure containers are properly labeled.

Emergency and First Aid Procedures

In the event of accidental exposure, immediate and appropriate first aid is critical.

Exposure Route	First Aid Measures
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids. Seek medical attention.
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation occurs.
Inhalation	Move the person to fresh air. If breathing is difficult, provide artificial respiration. Seek medical attention if symptoms occur.
Ingestion	Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterwards. Seek medical attention.

Disposal Plan

Proper disposal of Xylenol Blue and its containers is essential to prevent environmental contamination and adhere to regulations.

Chemical Disposal:

• Sweep up spilled solid material and place it into a suitable, labeled container for disposal.

• Dispose of the chemical waste through a licensed disposal company. Do not release it into the environment.

Container Disposal:

• Empty containers should be triple-rinsed with a suitable solvent.

• The rinsate must be collected and disposed of as hazardous waste.

• Thoroughly deface or remove original labels from the empty container before disposal or recycling.

Operational Workflow for Handling Xylenol Blue

To ensure a systematic and safe approach to working with Xylenol Blue, the following workflow diagram outlines the key steps from preparation to disposal.

Workflow for safe handling of Xylenol Blue.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. sdfine.com [sdfine.com]
• 3. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 4. Laboratory Chemicals | Alpha Chemika [alphachemika.co]